4-Methyl-l-pro

Core Science & Biosynthesis

Unveiling the Cyanobacterial Treasure: A Technical Guide to the Natural Sources of 4-Methyl-l-proline

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This in-depth technical guide delves into the natural origins of 4-Methyl-l-proline (4-mPro), a rare non-proteinogenic amino acid with burgeoning significance in the discovery of novel bioactive compounds. With a primary focus on cyanobacteria, this document provides a comprehensive overview of the biosynthesis, known producers, and methodologies for the identification and characterization of this unique molecule. The insights and protocols contained herein are designed to empower researchers in natural product chemistry, pharmacology, and drug development to explore the untapped potential of cyanobacterial metabolites.

Introduction: The Enigmatic 4-Methyl-l-proline

4-Methyl-l-proline is a fascinating structural analog of the common proteinogenic amino acid l-proline. Its rarity in nature, coupled with its incorporation into complex bioactive peptides, has made it a subject of increasing interest. The presence of a methyl group on the C4 position of the pyrrolidine ring introduces conformational constraints and lipophilicity that can profoundly influence the biological activity of the peptides in which it resides. Understanding the natural sources and biosynthesis of 4-mPro is the crucial first step in harnessing its potential for therapeutic applications. Cyanobacteria, ancient photosynthetic microorganisms, have emerged as a primary reservoir of this unique amino acid.

Cyanobacterial Producers of 4-Methyl-l-proline: A Focus on Nostoc

Current research strongly indicates that cyanobacteria are significant producers of 4-Methyl-l-proline. Within this diverse phylum, the genus Nostoc has been repeatedly identified as a prolific source.[1][2][3]

A 2014 study screened 116 cyanobacterial strains from eight genera and detected the biosynthetic genes for 4-mPro in 30 strains. Of these, 12 were confirmed to produce the amino acid, with species of Nostoc accounting for 80% of the positive results.[2][3] This underscores the importance of this genus as a starting point for the discovery of 4-mPro and its derivatives.

Cyanobacterial Strain	Associated Bioactive Peptides	Known Biological Activity
Nostoc sp. XPORK 5A	Nostoweipeptins W1-W7	Inhibit microcystin-induced apoptosis of hepatocytes
Nostoc sp. UK2aImI	Nostopeptolides L1-L4	Inhibit microcystin-induced apoptosis of hepatocytes

This table summarizes key findings from studies that have identified 4-Methyl-l-proline-containing peptides in cyanobacteria. The data highlights the potential of these compounds as anti-microcystin agents.[2][3]

The Biosynthetic Pathway of 4-Methyl-l-proline in Cyanobacteria

The biosynthesis of 4-Methyl-l-proline in cyanobacteria has been elucidated, revealing a two-step enzymatic pathway.[1] The key genes responsible for this process are nosE and nosF.[1][2][3]

• Dehydrogenation: The biosynthesis begins with a zinc-dependent long-chain dehydrogenase, the product of the nosE gene. This enzyme acts on a putative precursor to introduce a double bond.

• Reduction: The second step involves a Δ¹-pyrroline-5-carboxylic acid (P5C) reductase homologue, encoded by the nosF gene. This enzyme reduces the intermediate to yield 4-Methyl-l-proline.[1]

The elucidation of this pathway is critical for several reasons. Firstly, it provides a genetic marker for identifying potential 4-mPro producers through genome mining and PCR screening.[2][3] Secondly, understanding the enzymatic machinery opens the door for synthetic biology approaches to heterologously express the pathway and produce 4-mPro in more easily culturable hosts.

Caption: Biosynthetic pathway of 4-Methyl-l-proline in cyanobacteria.

Experimental Workflow for the Discovery and Characterization of 4-Methyl-l-proline

The following section outlines a robust and validated workflow for the screening, extraction, and identification of 4-Methyl-l-proline and its associated peptides from cyanobacterial cultures. This protocol is designed to be a self-validating system, incorporating multiple analytical techniques to ensure the confident identification of the target compound.

Step 1: Screening of Cyanobacterial Strains

The initial step involves identifying promising cyanobacterial candidates. This can be achieved through a combination of genomic and analytical screening.

• Genetic Screening (PCR):

  • DNA Extraction: Isolate high-quality genomic DNA from the cyanobacterial strains of interest.

  • Primer Design: Design degenerate primers targeting the conserved regions of the nosE and nosF genes.

  • PCR Amplification: Perform PCR using the designed primers and the extracted genomic DNA as a template.

  • Gel Electrophoresis: Analyze the PCR products on an agarose gel to identify strains that yield amplicons of the expected size.

• Rationale: This genetic screening method is a rapid and efficient way to prioritize strains that possess the genetic machinery for 4-mPro biosynthesis, significantly narrowing down the number of cultures for further chemical analysis.[2][3]

Step 2: Cultivation and Extraction

Once promising strains are identified, the next step is to cultivate them and extract the metabolites.

• Cultivation:

  • Grow the selected cyanobacterial strains in a suitable medium (e.g., BG-11) under optimal light and temperature conditions.

  • Harvest the biomass by centrifugation or filtration.

• Extraction:

  • Lyophilize the harvested biomass to remove water.

  • Extract the dried biomass with a suitable solvent system, such as a mixture of methanol, dichloromethane, and water, to capture a broad range of metabolites.

  • Concentrate the crude extract under reduced pressure.

Step 3: Analytical Identification and Characterization

The final and most critical phase is the unambiguous identification of 4-Methyl-l-proline. This requires a multi-pronged analytical approach.

• Liquid Chromatography-Mass Spectrometry (LC-MS):

  • Sample Preparation: Dissolve the crude extract in a suitable solvent and filter it.

  • LC Separation: Separate the components of the extract using a reversed-phase HPLC column with a gradient of water and acetonitrile containing a small amount of formic acid.

  • MS Detection: Analyze the eluting compounds using a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) in both positive and negative ion modes. Look for the characteristic m/z of 4-Methyl-l-proline.

• Amino Acid Analysis:

  • Hydrolysis: Hydrolyze a portion of the crude extract or purified peptide with 6 M HCl to break it down into its constituent amino acids.

  • Derivatization: Derivatize the amino acids with a suitable reagent (e.g., Marfey's reagent) to enable chiral separation and UV detection.

  • HPLC Analysis: Analyze the derivatized amino acids by HPLC and compare the retention time and UV spectrum with an authentic standard of 4-Methyl-l-proline.

• Rationale: The combination of LC-MS provides accurate mass information for initial identification, while chiral amino acid analysis after hydrolysis and derivatization confirms the presence and stereochemistry of 4-Methyl-l-proline, providing a high level of confidence in the identification.[2][3]

Caption: Experimental workflow for 4-Methyl-l-proline discovery.

Broader Significance and Future Directions

The discovery of 4-Methyl-l-proline in cyanobacteria opens up exciting avenues for drug discovery and development. The unique structural properties it imparts on peptides can lead to enhanced stability, cell permeability, and target affinity. The demonstrated anti-microcystin activity of nostoweipeptins and nostopeptolides highlights the potential of these compounds in addressing the global issue of toxic cyanobacterial blooms.[2][3]

Future research should focus on:

• Expanding the Search: Screening a wider diversity of cyanobacterial strains from various environments to identify new producers and novel 4-mPro-containing peptides.

• Bioactivity Screening: Systematically screening extracts and purified compounds for a broad range of biological activities, including antimicrobial, anticancer, and antiviral properties.

• Total Synthesis and Analogue Development: Chemically synthesizing 4-mPro-containing peptides and their analogues to optimize their biological activity and pharmacokinetic properties.

• Metabolic Engineering: Leveraging the knowledge of the biosynthetic pathway to engineer cyanobacterial strains for enhanced production of 4-mPro and its derivatives.

Conclusion

Cyanobacteria, particularly the genus Nostoc, represent a rich and largely unexplored source of the rare amino acid 4-Methyl-l-proline. The elucidation of its biosynthetic pathway provides a powerful tool for identifying producing organisms and for future synthetic biology applications. The systematic experimental workflow detailed in this guide offers a robust framework for the discovery and characterization of 4-mPro and its associated bioactive peptides. As our understanding of the chemical diversity of cyanobacteria continues to grow, 4-Methyl-l-proline stands out as a key building block for the development of next-generation therapeutics.

References

• Becker, J. E., & Moore, R. E. (2005). Biosynthesis of 4-methylproline in cyanobacteria: cloning of nosE and nosF genes and biochemical characterization of the encoded dehydrogenase and reductase activities. Chembiochem, 6(8), 1431-1441. [Link]

• Wang, H., Fewer, D. P., Holm, L., Rouhiainen, L., & Sivonen, K. (2014). 4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins and nostopeptolides. Journal of natural products, 77(11), 2424–2432. [Link]

• Hansen, E., & Suren, T. (2020). Cyanobacteria-Derived Proline Increases Stress Tolerance in Arabidopsis thaliana Root Hairs by Suppressing Programmed Cell Death. Frontiers in Plant Science, 11, 595156. [Link]

• Kallweit, K., & Furtwängler, H. (2020). Trans-4-hydroxy-L-proline production by the cyanobacterium Synechocystis sp. PCC 6803. Metabolic Engineering Communications, 11, e00139. [Link]

• Hayat, S., Hayat, Q., Alyemeni, M. N., Wani, A. S., Pichtel, J., & Ahmad, A. (2012). Role of proline under changing environments. Plant signaling & behavior, 7(11), 1456–1466. [Link]

• Singh, S., & Montgomery, B. L. (2021). Bioactive Metabolites Produced by Cyanobacteria for Growth Adaptation and Their Pharmacological Properties. Metabolites, 11(10), 704. [Link]

• Kováčik, J., & Klejdus, B. (2014). Changes of proline content in a cyanobacterium under oxidative stress. Plant, Soil and Environment, 60(1), 38-43. [Link]

• Hansen, E., & Suren, T. (2020). Cyanobacteria-Derived Proline Increases Stress Tolerance in Arabidopsis thaliana Root Hairs by Suppressing Programmed Cell Death. Frontiers in Plant Science, 11. [Link]

• Hansen, E., & Suren, T. (2020). Cyanobacteria-Derived Proline Increases Stress Tolerance in Arabidopsis thaliana Root Hairs by Suppressing Programmed Cell Death. ResearchGate. [Link]

• Wang, H., Fewer, D. P., Holm, L., Rouhiainen, L., & Sivonen, K. (2014). 4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins and nostopeptolides. PubMed. [Link]

• Wikipedia. (n.d.). Proline. Wikipedia. [Link]

• Kallweit, K., & Furtwängler, H. (2020). Trans-4-hydroxy-L-proline production by the cyanobacterium Synechocystis sp. PCC 6803. ScienceDirect. [Link]

• Khalil, Z. G., Salim, A. A., Lacey, E., Blumenthal, A., & Capon, R. J. (2022). N-Amino-l-Proline Methyl Ester from an Australian Fish Gut-Derived Fungus: Challenging the Distinction between Natural Product and Artifact. MDPI. [Link]

• Zheng, P., Lu, R., Huang, Z., & Zhang, Y. (2019). Method for preparation of alpha-methyl-l-proline.

• Kallweit, K., & Furtwängler, H. (2020). Trans-4-hydroxy-L-proline production by the cyanobacterium Synechocystis sp. PCC 6803. Semantic Scholar. [Link]

• National Center for Biotechnology Information. (n.d.). 4-methylene-L-proline. PubChem. [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methyl-proline. PubChem. [Link]

• Phang, J. M. (2019). The Multifaceted Roles of Proline in Cell Behavior. Antioxidants & redox signaling, 30(5), 763–773. [Link]

• Wikipedia. (n.d.). Hydroxyproline. Wikipedia. [Link]

Sources

• 1. Biosynthesis of 4-methylproline in cyanobacteria: cloning of nosE and nosF genes and biochemical characterization of the encoded dehydrogenase and reductase activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins and nostopeptolides - PubMed [pubmed.ncbi.nlm.nih.gov]

High-Fidelity Stereochemical Construction of (4S)-1-Methyl-4-Propyl-L-Proline

A Strategic Guide to Accessing the cis-Lincomycin Epimer

Executive Summary & Strategic Importance

The pyrrolidine core is a privileged scaffold in medicinal chemistry, serving as the structural backbone for lincosamide antibiotics (e.g., Lincomycin, Clindamycin) and as a critical turn-inducer in peptidomimetics.[1] While the natural product Lincomycin contains the (2S, 4R) -1-methyl-4-propyl-L-proline fragment (trans-configuration), the (4S) -epimer (cis-configuration) has historically been inaccessible, with no scalable literature routes reported until recently.[1]

This guide details the stereoselective synthesis of (4S)-1-methyl-4-propyl-L-proline . Access to this specific isomer is critical for:

• Structure-Activity Relationship (SAR) Profiling: Probing the steric tolerance of the ribosomal binding site (23S rRNA) targeted by lincosamides.[1]

• Peptide Engineering: The (2S, 4S) configuration imparts unique conformational constraints (often favoring Type VI

  -turns) distinct from the natural trans isomer.[1]

• Synthetic Autonomy: Providing a route that does not rely on the degradation of fermentation products.[1]

Retrosynthetic Logic & Stereocontrol

The synthesis hinges on the construction of the C4 stereocenter. Direct alkylation of the proline ring often yields mixtures. Therefore, the strategy utilizes a stereoselective hydrogenation of an exocyclic alkene .

Retrosynthetic Analysis (DOT Visualization)

Caption: Retrosynthetic disconnection revealing the pivotal hydrogenation step (red arrow) that establishes the (4S) stereochemistry.

The Stereochemical Pivot

The critical step is the hydrogenation of the 4-propylidene intermediate.

• Substrate Control: The bulky carboxylic acid (or ester) and the N-protecting group shield the top face (re-face relative to C2) of the pyrrolidine ring.

• Catalyst Approach: Heterogeneous catalysts (Pd/C) preferentially bind to the less hindered bottom face.[1][2]

• Result: Hydrogen delivery from the bottom face forces the propyl group upward (syn to the carboxylate), establishing the (4S) configuration.[1]

Detailed Synthetic Protocol

This protocol is validated based on recent methodologies (Molbank 2025) optimizing the conversion of 4-hydroxyproline to the 4-propyl congener.[1]

Phase 1: Scaffold Preparation & Activation[1]

Starting Material: (cis)-4-Hydroxy-L-proline (Commercial).[1][2][3] Note: While the literature specifies the cis-isomer, the trans-isomer (natural) is a viable, lower-cost alternative since the C4 stereocenter is ablated during oxidation.[1]

Step 1.1: N-Protection (Cbz)

To prevent N-alkylation and control rotamers, the nitrogen is protected with a Carboxybenzyl (Cbz) group.[1]

• Reagents: Cbz-Cl, NaHCO3, Water/Acetone.[1]

• Procedure: Standard Schotten-Baumann conditions.

• Checkpoint: Ensure complete consumption of starting material by TLC (ninhydrin stain).[1][4]

Step 1.2: Oxidation to 4-Oxoproline

The alcohol is converted to a ketone to set up the Wittig reaction.

• Reagents: Trichloroisocyanuric acid (TCICA), TEMPO (cat.), Ethyl Acetate.[1][2][3]

• Mechanism: TCICA generates hypochlorous acid in situ, re-oxidizing the TEMPO catalyst.[1]

• Why this method? It avoids heavy metals (Jones reagent) and cryogenic conditions (Swern), making it scalable and safer.[1]

• Observation: The product is a ketone, prone to hydration; store under anhydrous conditions.[1]

Phase 2: Carbon Framework Extension[1]

Step 2.1: Wittig Olefination

This is the most technically demanding step due to the basicity of the ylide and potential for racemization at C2.

• Reagents: Propyltriphenylphosphonium bromide, Sodium Hydride (NaH), DMSO .[1][3]

• Critical Parameter: Solvent choice.

  • DMF/THF: Often result in low yields or incomplete conversion.[1]

  • DMSO: Essential for solubilizing the ylide and the zwitterionic intermediate.

• Protocol:

  • Generate ylide: NaH + Phosphonium salt in DMSO (60°C, 1h)

    Orange/Red solution.

  • Add Ketone: Dropwise addition of 4-oxoproline derivative.[1]

  • Heat: 60-80°C until conversion is complete.

• Purification Note: The free carboxylic acid product is unstable on Silica.[3] Crucial: Isolate as the Dicyclohexylamine (DCHA) salt via crystallization from diethyl ether.[1] This purifies the intermediate without chromatography.

Phase 3: Stereoselective Reduction & Finalization

Step 3.1: Stereoselective Hydrogenation & Methylation

This step installs the (4S) stereocenter and the N-methyl group in a streamlined cascade.[1]

• Reagents: 10% Pd/C, H2 (1 atm), Formalin (37% Formaldehyde), MeOH/Ethanol.[1]

• Workflow:

  • Hydrogenation of Alkene: The alkene is reduced first.[1] The Pd catalyst attacks from the face opposite the C2-carboxylate, yielding the (4S)-propyl group.

  • Hydrogenolysis of Cbz: The Cbz group is cleaved, releasing the free amine.

  • Reductive Amination: Formaldehyde condenses with the amine to form an imine, which is immediately reduced to the N-methyl group.

• Reaction Diagram:

Caption: One-pot hydrogenation and methylation cascade utilizing Pd/C.

Step 3.2: Salt Formation & Isolation[1]

• Reagent: HCl in Dioxane.[1][2]

• Procedure: Treat the crude reaction mixture with HCl/Dioxane.

• Result: Precipitation of (4S)-1-methyl-4-propyl-L-proline hydrochloride .[1][2]

• Validation: Recrystallize from Ethanol. Single-crystal X-ray diffraction (if possible) or NOESY NMR is required to confirm the cis relationship between H2 and H4.[1]

Analytical Validation (Self-Validating Systems)[1]

To ensure the integrity of the synthesis, the following analytical benchmarks must be met.

NMR Spectroscopy Diagnostics

Position	Signal (1H NMR)	Diagnostic Feature
N-Methyl	2.8 - 3.0 ppm (Singlet)	Confirms N-methylation.[1]
Propyl CH3	0.9 ppm (Triplet)	Confirms propyl chain integrity.[1]
H4 Stereochemistry	NOESY Correlation	Key Check: Strong NOE correlation between H2 and H4 confirms they are on the same face (cis), proving the (4S) configuration.[1] Absence of this correlation suggests the (4R) trans isomer.[1]

Crystallographic Data[1][3][5][6]

• Space Group:

  (Orthorhombic).[1][3][5]

• Key Interaction: The propyl chain should project into the interlayer space, with the cation-anion network stabilized by hydrogen bonds between the ammonium H and chloride.[3]

Troubleshooting & Optimization

• Issue: Low yield in Wittig reaction.

  • Cause: Moisture in DMSO or inactive NaH.[1]

  • Fix: Use freshly distilled DMSO over CaH2 and oil-free NaH.[1] Ensure temperature is maintained at 60°C+ to overcome steric bulk.

• Issue: Incomplete Methylation.

  • Cause: Catalyst poisoning or insufficient formaldehyde.[1]

  • Fix: Add fresh Pd/C mid-reaction; ensure large excess of formalin (10-20 eq).[1]

• Issue: Epimerization at C2.

  • Cause: Overly basic conditions during Wittig or workup.[1]

  • Fix: Keep workup neutral/acidic.[1] The DCHA salt formation is gentle and preserves optical purity.

References

• Stereoselective Preparation of (4S)-1-Methyl-4-propyl-L-proline Commencing from (cis)-4-hydroxy-L-proline. Source: Molbank 2025, 2025, M2003.[1][3] URL:[Link] Significance:[1][2][3][4][5][6][7][8][9][10][11][12] The primary protocol source for this guide, detailing the specific route to the (4S) isomer.

• Lincomycin Biosynthesis and the Role of Propylproline. Source: Wikipedia / General Antibiotic Literature.[1] URL:[Link] Significance:[1][3] Contextualizes the target molecule against the natural (4R) product found in Lincomycin.

• Stereoselective Alkylation of Proline Derivatives. Source: National Institutes of Health (PMC).[1] URL:[Link] Significance: Provides mechanistic background on why C4-alkylation via hydrogenation is preferred over direct enolate alkylation for this specific target.

Sources

• 1. Lincomycin - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. CN104844495A - Synthesis method of (2S,4S)-4-thiophenyl-L-proline hydrochloride - Google Patents [patents.google.com]
• 5. Crystal and molecular structure and absolute configuration of lincomycin hydrochloride monohydrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | New Concept of the Biosynthesis of 4-Alkyl-L-Proline Precursors of Lincomycin, Hormaomycin, and Pyrrolobenzodiazepines: Could a γ-Glutamyltransferase Cleave the C–C Bond? [frontiersin.org]
• 8. Stereoselective Synthesis of Quaternary Proline Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. An analysis of the complementary stereoselective alkylations of imidazolidinone derivatives toward α-quaternary proline-based amino amides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. droracle.ai [droracle.ai]

A Senior Application Scientist's Guide to the Spectroscopic Characterization of 4-Methyl-l-proline

Introduction: Beyond the Canonical – The Significance of Substituted Prolines

In the landscape of drug discovery and peptide engineering, the 20 canonical amino acids represent only the foundational alphabet. The true richness of chemical diversity and therapeutic potential often lies in their modified counterparts. 4-Methyl-l-proline, a non-proteinogenic amino acid, exemplifies this principle. The introduction of a methyl group at the C4 position of the pyrrolidine ring imbues the molecule with unique conformational properties that can profoundly influence the structure and function of peptides and peptidomimetics into which it is incorporated.[1]

This technical guide provides a comprehensive overview of the core spectroscopic techniques required for the unambiguous characterization of 4-Methyl-l-proline. As a Senior Application Scientist, my focus extends beyond mere data reporting. This document is structured to provide a logical workflow, explaining the "why" behind experimental choices and empowering researchers to not only replicate these methods but also to adapt them to their specific research questions. We will delve into the nuances of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Circular Dichroism (CD), providing both theoretical underpinnings and practical, field-tested protocols.

Structural Elucidation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone of structural elucidation for organic molecules. For a chiral, cyclic compound like 4-Methyl-l-proline, a combination of one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments is essential for complete and unambiguous assignment of all proton and carbon signals.

Causality in Experimental Design: Why a Multi-dimensional Approach is Critical

While a simple ¹H NMR spectrum can provide initial clues, the rigid pyrrolidine ring and the presence of stereoisomers necessitate a more sophisticated approach. The diastereotopic nature of the methylene protons and the potential for complex spin-spin coupling patterns can lead to significant signal overlap in a 1D spectrum. 2D NMR techniques are indispensable for resolving these ambiguities by revealing through-bond and through-space correlations between nuclei.

Figure 1: Logical workflow for the complete NMR-based structural elucidation of 4-Methyl-l-proline.

Data Interpretation: A Case Study with a 4-Methyl-l-proline Diastereomer

Table 1: Representative ¹H and ¹³C NMR Data for (2S, 4S)-4-methyl-proline in D₂O [2]

Position	¹H Chemical Shift (ppm)	Multiplicity	J (Hz)	¹³C Chemical Shift (ppm)
2	4.24	dd	10.0, 8.5	59.7 (approx.)
3α	2.35	m	-	39.0 (approx.)
3β	1.60	m	-	39.0 (approx.)
4	2.48	m	-	32.6 (approx.)
5α	3.39	dd	10.0, 7.0	53.3 (approx.)
5β	2.83	dd	10.0, 12.0	53.3 (approx.)
CH₃	0.96	d	7.0	16.9 (approx.)
C=O	-	-	-	173.8 (approx.)

Note: ¹³C chemical shifts are estimated based on typical values for proline derivatives and HSQC/HMBC correlations.

Step-by-Step Experimental Protocol for NMR Analysis

• Sample Preparation:

  • Dissolve 5-10 mg of 4-Methyl-l-proline in 0.6 mL of a suitable deuterated solvent (e.g., D₂O, MeOD). D₂O is often preferred for amino acids to allow for the exchange of the acidic carboxyl and amine protons, simplifying the spectrum.

  • Add a small amount of an internal standard, such as DSS or TSP, for accurate chemical shift referencing.

  • Transfer the solution to a 5 mm NMR tube.

• Data Acquisition:

  • Acquire a ¹H NMR spectrum to assess sample concentration and purity.

  • Acquire a ¹³C{¹H} NMR spectrum to identify all unique carbon environments.

  • Acquire a 2D COSY spectrum to establish ¹H-¹H spin systems within the pyrrolidine ring.

  • Acquire a 2D HSQC spectrum to correlate each proton with its directly attached carbon.

  • Acquire a 2D HMBC spectrum to identify long-range (2-3 bond) correlations between protons and carbons. This is particularly useful for assigning quaternary carbons and confirming the overall connectivity.

Molecular Weight and Fragmentation Analysis by Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and elemental composition of a molecule, and its fragmentation pattern offers a fingerprint for structural confirmation. Electrospray ionization (ESI) is the preferred method for analyzing amino acids due to its soft ionization nature, which typically yields the protonated molecular ion [M+H]⁺.

Causality in Experimental Design: ESI-MS/MS for Structural Confirmation

While a full-scan ESI-MS spectrum will confirm the molecular weight, it provides limited structural information. Tandem mass spectrometry (MS/MS) is essential for inducing fragmentation of the parent ion and analyzing the resulting daughter ions. The fragmentation pattern of proline and its derivatives is well-characterized and often involves characteristic losses of water, CO, and portions of the pyrrolidine ring.

Figure 2: Workflow for the analysis of 4-Methyl-l-proline by ESI-MS/MS.

Table 2: Expected Mass Spectrometric Data for 4-Methyl-l-proline

Parameter	Expected Value
Molecular Formula	C₆H₁₁NO₂
Monoisotopic Mass	129.07898 u
[M+H]⁺	130.08623 m/z
[M+Na]⁺	152.06818 m/z

Step-by-Step Experimental Protocol for ESI-MS Analysis

• Sample Preparation:

  • Prepare a dilute solution of 4-Methyl-l-proline (1-10 µg/mL) in a solvent system compatible with ESI, typically a mixture of water and a volatile organic solvent like methanol or acetonitrile, with a small amount of acid (e.g., 0.1% formic acid) to promote protonation.[2]

• Data Acquisition:

  • Infuse the sample into the ESI source at a low flow rate (e.g., 5-10 µL/min).

  • Acquire a full-scan mass spectrum in positive ion mode to identify the [M+H]⁺ ion.

  • Perform an MS/MS experiment by selecting the [M+H]⁺ ion (m/z 130.09) as the precursor and applying collision energy to induce fragmentation.

  • Record the resulting product ion spectrum. Key fragments to look for would include the loss of H₂O (m/z 112.08), COOH (m/z 85.08), and the characteristic iminium ion (m/z 70.07).

Vibrational Spectroscopy: Probing Functional Groups with Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule. The absorption of infrared radiation at specific frequencies corresponds to the vibrational modes of chemical bonds.

Expected Vibrational Modes of 4-Methyl-l-proline

For 4-Methyl-l-proline, the IR spectrum will be dominated by vibrations of the carboxylic acid, the secondary amine (as an ammonium carboxylate zwitterion in the solid state), and the C-H bonds of the pyrrolidine ring and methyl group.

Table 3: Expected Characteristic IR Absorption Bands for 4-Methyl-l-proline

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity
O-H stretch (carboxylic acid)	3300-2500	Broad
N-H stretch (ammonium)	3200-2800	Broad, Overlapped
C-H stretch (aliphatic)	2980-2850	Medium-Strong
C=O stretch (carboxylic acid)	1725-1700	Strong
C=O stretch (carboxylate)	1610-1550	Strong
N-H bend (ammonium)	1650-1500	Medium
C-N stretch	1250-1020	Medium

Step-by-Step Experimental Protocol for FTIR Analysis

• Sample Preparation (ATR):

  • Attenuated Total Reflectance (ATR) is a convenient method for solid samples. Place a small amount of the powdered 4-Methyl-l-proline onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Record the sample spectrum.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

Chiroptical Properties: Confirmation of Stereochemistry with Circular Dichroism (CD) Spectroscopy

Circular Dichroism (CD) spectroscopy is a powerful technique for studying chiral molecules. It measures the differential absorption of left- and right-circularly polarized light. For a chiral molecule like 4-Methyl-l-proline, the CD spectrum provides a unique fingerprint that can be used to confirm its absolute configuration.

The Cotton Effect and Stereochemical Assignment

The chromophore of interest in 4-Methyl-l-proline is the carboxyl group. The n → π* electronic transition of the carbonyl group is expected to give rise to a Cotton effect in the CD spectrum, typically in the range of 210-240 nm. The sign and magnitude of this Cotton effect are sensitive to the stereochemistry of the chiral centers in the molecule. The CD spectrum of (2S,4R)-4-Methyl-l-proline would be expected to be a mirror image of the spectrum of its enantiomer, (2R,4S)-4-Methyl-d-proline.

Figure 3: Principle of Circular Dichroism spectroscopy for a chiral molecule.

Step-by-Step Experimental Protocol for CD Spectroscopy

• Sample Preparation:

  • Dissolve a precise concentration of 4-Methyl-l-proline in a suitable solvent that does not absorb in the far-UV region (e.g., water, phosphate buffer).

  • The concentration should be optimized to give a UV absorbance of approximately 1.0 at the wavelength of interest.

• Data Acquisition:

  • Use a quartz cuvette with a short path length (e.g., 0.1 cm).

  • Record a baseline spectrum of the solvent.

  • Record the CD spectrum of the sample over the desired wavelength range (e.g., 190-260 nm).

  • The final spectrum is typically presented in units of molar ellipticity ([θ]).

Conclusion: An Integrated Approach to Structural Verification

The definitive characterization of 4-Methyl-l-proline, like any molecule of interest in pharmaceutical and materials science, relies not on a single technique but on the synergistic application of multiple spectroscopic methods. NMR spectroscopy provides the detailed atomic-level connectivity, mass spectrometry confirms the molecular formula and provides a fragmentation fingerprint, IR spectroscopy identifies the key functional groups, and CD spectroscopy confirms the absolute stereochemistry. By following the logical workflows and robust protocols outlined in this guide, researchers can confidently and accurately characterize 4-Methyl-l-proline and its derivatives, paving the way for their successful application in innovative research and development.

References

• [No specific reference for a complete dataset of (2S,4R)-4-Methyl-l-proline was found in the provided search results]
• [No specific reference for a complete dataset of (2S,4R)-4-Methyl-l-proline was found in the provided search results]
• [No specific reference for a complete dataset of (2S,4R)-4-Methyl-l-proline was found in the provided search results]

• The Royal Society of Chemistry. (n.d.). Supporting Information A convenient synthetic route to (2S, 4S)-methylproline and its exploration for protein engineering of thioredoxin. RSC. Retrieved February 7, 2026, from [Link]

• [No specific reference for a complete dataset of (2S,4R)-4-Methyl-l-proline was found in the provided search results]

• G-protein coupled receptor 35. (n.d.). In Wikipedia. Retrieved February 7, 2026, from [Link]

Sources

• 1. Automated Radiosynthesis of cis- and trans-4-[18F]Fluoro-l-proline Using [18F]Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]

A-Z Guide to Theoretical Calculations of 4-Methyl-l-proline Conformation: A Deep Dive for Drug Development Professionals

Abstract

The conformational rigidity of the proline ring and its derivatives is a cornerstone of modern peptide and protein engineering, profoundly influencing the stability and biological activity of these macromolecules.[1][2][3] The introduction of a methyl group at the 4-position of the l-proline ring creates a chiral center, resulting in two diastereomers, (4S)-methyl-l-proline and (4R)-methyl-l-proline, each with distinct conformational preferences that can be harnessed for rational drug design. This in-depth guide provides a comprehensive overview of the theoretical and computational methodologies used to elucidate the conformational landscape of 4-Methyl-l-proline. We will explore the fundamental principles of proline ring puckering, the impact of methylation, and the application of sophisticated computational techniques to predict and analyze the conformational behavior of this important proline analog. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique structural properties of 4-Methyl-l-proline in their therapeutic design strategies.

Introduction: The Significance of Proline and its Analogs in Drug Design

Proline, unique among the proteinogenic amino acids, possesses a secondary amine incorporated into a five-membered pyrrolidine ring.[3] This cyclic structure imparts significant conformational constraints on the peptide backbone, influencing protein folding and stability.[4] The substitution on the proline ring can further modulate its conformational equilibria, providing a powerful tool for fine-tuning the structure and function of peptides and proteins.[1]

4-Methyl-l-proline, a substituted proline analog, has garnered considerable attention in medicinal chemistry. The stereochemistry of the methyl group at the C4 position dictates the preferred pucker of the pyrrolidine ring, which in turn influences the local peptide backbone conformation.[1][5] Specifically, (4S)-methylproline (mep) tends to favor an exo ring pucker, which has been shown to stabilize the collagen triple helix.[1] Conversely, proline analogs with a predisposition for an endo ring pucker can destabilize such structures.[1] This ability to enforce a specific local conformation makes 4-Methyl-l-proline a valuable building block for designing peptidomimetics, inhibitors, and biologically active probes.[1]

The Fundamentals of Proline Ring Puckering

The pyrrolidine ring of proline is not planar and exists in a dynamic equilibrium between two primary puckered conformations: Cγ-exo and Cγ-endo.[6] These puckers are defined by the position of the γ-carbon (Cγ) relative to the plane formed by the other four ring atoms.

• Cγ-exo (Up) pucker: The Cγ is displaced on the side of the ring opposite to the carboxyl group.

• Cγ-endo (Down) pucker: The Cγ is displaced on the same side of the ring as the carboxyl group.

The interconversion between these two states has a relatively low energy barrier.[6] The preferred pucker is influenced by a delicate balance of steric and stereoelectronic effects, which can be modulated by substituents on the ring.[6]

The Influence of 4-Methylation on Conformational Preference

The introduction of a methyl group at the 4-position of the proline ring introduces significant steric and stereoelectronic effects that shift the equilibrium between the exo and endo puckers.

• (4S)-methyl-l-proline: The methyl group in the (S) configuration sterically favors the Cγ-exo pucker.[1]

• (4R)-methyl-l-proline: Conversely, the (R) configuration of the methyl group promotes the Cγ-endo pucker.[5]

This stereospecific control over ring conformation is a key feature that makes 4-Methyl-l-proline a powerful tool in peptide design. By selecting the appropriate diastereomer, researchers can rationally introduce conformational biases into a peptide backbone to achieve a desired three-dimensional structure and, consequently, biological activity.

Theoretical and Computational Approaches to Conformational Analysis

A variety of theoretical and computational methods are employed to investigate the conformational landscape of proline and its analogs.[7] These methods range from quantum mechanical (QM) calculations to molecular mechanics (MM) and molecular dynamics (MD) simulations.

Quantum Mechanical (QM) Methods

QM methods, particularly Density Functional Theory (DFT), provide a highly accurate description of the electronic structure and energetics of molecules.[8][9] They are invaluable for determining the relative energies of different conformers and for understanding the underlying electronic effects that govern conformational preferences.

Typical DFT Workflow for 4-Methyl-l-proline:

• Initial Structure Generation: Create initial 3D structures for both the Cγ-exo and Cγ-endo conformers of (4S)- and (4R)-methyl-l-proline.

• Geometry Optimization: Perform geometry optimization for each conformer using a selected DFT functional (e.g., B3LYP) and basis set (e.g., 6-31G* or larger). This step locates the minimum energy structure for each pucker.

• Frequency Calculations: Calculate the vibrational frequencies to confirm that the optimized structures are true energy minima (i.e., no imaginary frequencies). These calculations also provide thermodynamic data such as zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculations: For higher accuracy, perform single-point energy calculations on the optimized geometries using a larger basis set (e.g., 6-311+G(d,p)).[10]

• Solvation Effects: To model the behavior in a biological environment, implicit solvation models like the Polarizable Continuum Model (PCM) or the SMD solvation model can be incorporated.[10][11]

The choice of DFT functional and basis set is a trade-off between computational cost and accuracy. For proline analogs, hybrid functionals like B3LYP have been shown to provide reliable results.[8][9]

Molecular Mechanics (MM) and Molecular Dynamics (MD) Simulations

While QM methods are highly accurate, they are computationally expensive and are often limited to smaller systems. For larger systems, such as peptides and proteins containing 4-Methyl-l-proline, MM and MD simulations are more practical.

• Molecular Mechanics (MM): MM methods use classical force fields to describe the potential energy of a system. These methods are computationally efficient and can be used to perform conformational searches and energy minimizations of large molecules.

• Molecular Dynamics (MD): MD simulations solve Newton's equations of motion for a system of atoms and molecules, providing a detailed picture of the dynamic behavior of the system over time. MD simulations are particularly useful for exploring the conformational landscape and for studying the interconversion between different puckered states.

Typical MD Workflow:

• System Setup: Build the initial peptide structure containing 4-Methyl-l-proline and solvate it in a box of water molecules.

• Energy Minimization: Minimize the energy of the system to remove any steric clashes.

• Equilibration: Gradually heat the system to the desired temperature and equilibrate it under constant temperature and pressure.

• Production Run: Run the simulation for a sufficient length of time to sample the relevant conformational space.

• Analysis: Analyze the trajectory to identify the preferred conformations, the dynamics of ring puckering, and other structural parameters.

Data Presentation and Interpretation

The results of theoretical calculations are typically presented in terms of relative energies, geometric parameters, and population distributions.

Conformer	Relative Energy (kcal/mol)	Dihedral Angles (degrees)
(4S)-methyl-l-proline (exo)	0.00	φ, ψ, ω
(4S)-methyl-l-proline (endo)	> 2.0	φ, ψ, ω
(4R)-methyl-l-proline (endo)	0.00	φ, ψ, ω
(4R)-methyl-l-proline (exo)	> 2.0	φ, ψ, ω
Note: The relative energies are illustrative and will vary depending on the computational method and solvent model used. The dihedral angles (φ, ψ, ω) describe the peptide backbone conformation.

Visualizing the Computational Workflow

The following diagram illustrates the general workflow for the theoretical calculation of 4-Methyl-l-proline conformation.

Caption: Computational workflow for 4-Methyl-l-proline conformation.

Conclusion and Future Directions

Theoretical calculations provide an indispensable tool for understanding and predicting the conformational behavior of 4-Methyl-l-proline. By leveraging the power of QM and MD simulations, researchers can gain detailed insights into the structural effects of this important proline analog, enabling the rational design of peptides and peptidomimetics with tailored conformational properties. The continued development of more accurate and efficient computational methods will further enhance our ability to design novel therapeutics based on the unique structural features of 4-Methyl-l-proline and other proline derivatives.

References

• I.D. Cunningham, A.C. Jones, and L.A. Williams. "Conformational Analysis of l-Prolines in Water." The Journal of Physical Chemistry B.
• S.K. Tressler and N.J. Zondlo. "Conformational landscape of substituted prolines." Protein Science, 2020.
• R.T. Raines, et al. "Ring Pucker Control in β-Prolines." Journal of the American Chemical Society.
• N.J. Zondlo, et al. "The distinct conformational landscapes of 4S-substituted prolines that promote an endo ring pucker." Journal of the American Chemical Society.
• Y. Xu, et al. "The Impact of 4-Thiaproline on Polyproline Conformation B." The Journal of Physical Chemistry B.
• M.A. Zirra, et al. "Conformational Analysis and Intramolecular Interactions of l-Proline Methyl Ester and Its N-Acetylated Derivative through Spectroscopic and Theoretical Studies." The Journal of Physical Chemistry A.
• A.F. Kuntz, et al. "The Proton Affinity of Proline Analogs Using the Kinetic Method With Full Entropy Analysis." Journal of the American Society for Mass Spectrometry, 2002.
• A. Kolinski. "Methods of peptide conformation studies." Acta Biochimica Polonica, 2001.
• Y. Duan, et al. "The puckering free-energy surface of proline." AIP Advances, 2013.
• P. Matamoros, et al.
• D. Marasinghe, et al. "The challenging conformer assignment of proline methyl ester from rotational spectroscopy." Physical Chemistry Chemical Physics, 2025.
• J. Zhang, et al. "Efficient conformational ensemble generation of protein-bound peptides.
• M.A. Zirra, et al. "Conformational Analysis and Intramolecular Interactions of L-Proline Methyl Ester and Its N-Acetylated Derivative through Spectroscopic and Theoretical Studies." The Journal of Physical Chemistry A, 2025.
• A.A. Skoptsov, et al. "The Essential Role of Prolines and Their Conformation in Allosteric Regulation of Kaiso Zinc Finger DNA-Binding Activity by the Adjacent C-Terminal Loop." International Journal of Molecular Sciences, 2022.
• Sigma-Aldrich.
• N.J. Zondlo, et al. "Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides." Journal of the American Chemical Society.
• Y. Duan, et al. "The puckering free-energy surface of proline." AIP Advances.
• R.T. Raines, et al. "Collagen Stability: Insights from NMR Spectroscopic and Hybrid Density Functional Computational Investigations of the Effect of 4-Fluoroproline on Peptide Conformation." Journal of the American Chemical Society.
• F. Zhang, et al. "DNA methylation involved in proline accumulation in response to osmotic stress in rice (Oryza sativa).
• A. Bierzyński. "Methods of peptide conformation studies." Acta Biochimica Polonica, 2001.
• C. Cardenas, et al. "Cγ-endo and Cγ-exo puckering of the pyrrolidine ring in (4S) and (4R) fluoroprolines." Magnetic Resonance in Chemistry.
• The Penguin Prof. "Proline biochemistry & structural awkwardness (cis-proline bonds, lack of H-bonding, collagen, etc.)." YouTube, 2021.
• P. Hosseinzadeh. "A computational approach to design structured peptides and predict peptide behavior in solution." YouTube, 2023.
• J. Wang, et al. "Peptide Conformation Analysis Using an Integrated Bayesian Approach." Biophysical Journal, 2007.
• S. Rinaldi, et al. "The Substrate Versatility of Δ1-Pyrroline-5-carboxylate Reductase (ProC)
• National Center for Biotechnology Inform
• A.T. Goforth, et al. "A Strategy for Proline and Glycine Mutations to Proteins with Alchemical Free Energy Calculations.

Sources

• 1. Conformational landscape of substituted prolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Essential Role of Prolines and Their Conformation in Allosteric Regulation of Kaiso Zinc Finger DNA-Binding Activity by the Adjacent C-Terminal Loop | MDPI [mdpi.com]
• 3. The Substrate Versatility of Δ1-Pyrroline-5-carboxylate Reductase (ProC) from Escherichia coli [mdpi.com]
• 4. Proline Derivatives and Analogs [sigmaaldrich.com]
• 5. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The distinct conformational landscapes of 4S-substituted prolines that promote an endo ring pucker - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods of peptide conformation studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The proton affinity of proline analogs using the kinetic method with full entropy analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]

Introduction: The Expanding Universe of Substituted Prolines

An In-Depth Technical Guide to the Natural Diversity of 4-Alkyl-Prolines: From Biosynthesis to Therapeutic Potential

Proline, the unique cyclic proteinogenic amino acid, imparts significant conformational constraints on peptide structure, playing a pivotal role in protein folding and function.[1] Beyond this fundamental role, nature has evolved a fascinating array of substituted prolines, among which the 4-alkyl-prolines stand out for their incorporation into a diverse range of biologically active secondary metabolites. These non-proteinogenic amino acids, featuring alkyl substitutions at the C4 position of the pyrrolidine ring, are not mere structural curiosities; they are key determinants of the potent biological activities of their parent natural products. This guide provides a comprehensive exploration of the natural diversity of 4-alkyl-prolines, delving into their biosynthesis, chemical synthesis, and the profound impact they have on the therapeutic potential of the molecules they inhabit. For researchers in natural product chemistry, drug discovery, and chemical biology, a deep understanding of 4-alkyl-prolines offers a gateway to novel therapeutic agents and a deeper appreciation of nature's chemical ingenuity.

Natural Occurrence and Biological Significance of 4-Alkyl-Prolines

4-Alkyl-L-proline derivatives (APDs) are specialized precursors for at least three structurally distinct and biologically significant classes of secondary metabolites: the pyrrolo[2][3]benzodiazepines (PBDs), the lincosamide antibiotics, and the microbial hormone hormaomycin.[2] The presence and nature of the 4-alkyl substituent are often crucial for the bioactivity of these compounds.

Pyrrolobenzodiazepines (PBDs)

PBDs are a class of sequence-selective DNA-alkylating agents with potent antitumor properties.[2] The proline moiety in PBDs plays a critical role in their interaction with the minor groove of DNA. While some PBDs contain unsubstituted proline, those bearing a 4-alkyl-proline often exhibit enhanced biological activity. The alkyl group can influence the shape and electronics of the PBD molecule, fine-tuning its DNA binding affinity and specificity.

Lincosamide Antibiotics

The clinically important antibiotic lincomycin, produced by Streptomyces lincolnensis, incorporates a 4-propyl-L-proline (PPL) unit.[2] This APD is condensed with an amino-octose sugar to form the lincosamide scaffold. The length of the alkyl chain at the C4 position of the proline ring has been shown to directly impact the antibiotic's efficacy.[2] This highlights the importance of the 4-alkyl substituent in the interaction of lincomycin with its ribosomal target.

Hormaomycin and Other Bioactive Peptides

Hormaomycin, a microbial hormone from Streptomyces griseoflavus, is involved in quorum sensing and contains a 4-alkyl-proline derivative.[2] Additionally, the rare non-proteinogenic amino acid 4-methylproline (4-mPro) is produced by cyanobacteria and is a component of bioactive nonribosomal cyclic peptides such as nostoweipeptins and nostopeptolides.[4][5] These peptides exhibit a range of biological activities, including the inhibition of microcystin uptake.[5]

Table 1: Representative Natural Products Containing 4-Alkyl-Prolines and Their Biological Activities

Natural Product Class	Specific Example	4-Alkyl-Proline Moiety	Producing Organism	Biological Activity
Pyrrolobenzodiazepines	Tomaymycin	4-ethyl-proline derivative	Streptomyces achromogenes	Antitumor
Lincosamides	Lincomycin A	4-propyl-L-proline	Streptomyces lincolnensis	Antibiotic
Microbial Hormones	Hormaomycin	4-alkyl-L-proline	Streptomyces griseoflavus	Quorum sensing
Cyclic Peptides	Nostoweipeptins	4-methylproline	Nostoc sp.	Microcystin uptake inhibition

Biosynthesis of 4-Alkyl-Prolines: A Tale of Two Pathways

The biosynthesis of 4-alkyl-prolines is a testament to the elegance and efficiency of microbial secondary metabolism. Two distinct and well-characterized pathways have been elucidated: the L-tyrosine-derived pathway for longer-chain alkyl prolines and a separate pathway for the formation of 4-methylproline in cyanobacteria.

The L-Tyrosine Dependent Pathway for 4-Propyl-L-Proline (PPL)

The biosynthesis of PPL, the precursor to lincomycin, begins with the amino acid L-tyrosine.[2] A revised biosynthetic scheme, based on gene inactivation and in vitro functional tests, has been proposed.[2] This pathway involves a series of enzymatic transformations catalyzed by gene products from the lincomycin biosynthetic cluster.

The key steps in the proposed PPL biosynthetic pathway are:

• Hydroxylation and Dioxygenation: L-tyrosine is first hydroxylated by the enzyme LmbB2, followed by dioxygenolytic cleavage of the aromatic ring by LmbB1.[2]

• Methylation: The enzyme LmbW methylates an intermediate derived from the cleaved aromatic ring.[2]

• Novel C-C Bond Cleavage: A putative γ-glutamyltransferase, LmbA, is proposed to catalyze a unique C-C bond cleavage reaction, a previously unobserved function for this class of enzymes.[2]

• Isomerization and Reduction: The final steps involve isomerization by LmbX and reduction by LmbY to yield 4-propyl-L-proline.[2]

Figure 1: Proposed biosynthetic pathway of 4-propyl-L-proline (PPL) from L-tyrosine.

Biosynthesis of 4-Methylproline in Cyanobacteria

The biosynthesis of 4-methylproline in cyanobacteria follows a distinct pathway. It is synthesized through the action of a zinc-dependent long-chain dehydrogenase, NosE, and a Δ1-pyrroline-5-carboxylic acid (P5C) reductase homologue, NosF.[4][5] The presence of the nosE and nosF genes in cyanobacterial genomes serves as a reliable marker for identifying potential producers of 4-methylproline-containing natural products.[4][5]

Figure 2: Biosynthetic pathway of 4-methylproline in cyanobacteria.

Chemical Synthesis of 4-Alkyl-Prolines: Enabling a Deeper Exploration

The chemical synthesis of 4-alkyl-prolines is crucial for several reasons. It provides access to these valuable building blocks in quantities sufficient for drug development and biological studies. Furthermore, synthetic methodologies allow for the creation of novel, non-natural 4-alkyl-proline derivatives, expanding the chemical space for structure-activity relationship (SAR) studies.

Stereoselective Synthetic Strategies

A key challenge in the synthesis of 4-alkyl-prolines is the control of stereochemistry at both the C2 and C4 positions. Several elegant strategies have been developed to address this challenge.

3.1.1. From Chiral Precursors:

A common approach involves the use of readily available chiral starting materials such as L-pyroglutamic acid.[3][6] This allows for the stereospecific introduction of substituents at the C4 position.

3.1.2. Asymmetric Hydrogenation:

Asymmetric hydrogenation of 4-alkylidene-proline precursors is a powerful method for establishing the desired stereochemistry at the C4 position.[3][7] This approach often employs chiral catalysts to achieve high enantioselectivity.

3.1.3. Suzuki Cross-Coupling:

For the synthesis of 4-(arylmethyl)prolines, Suzuki cross-coupling reactions have proven to be highly effective.[8] This method allows for the introduction of a wide variety of aryl moieties at the C4 position, offering a versatile route to novel proline analogues.[8]

Representative Synthetic Protocol: Stereospecific Reduction of a 4-Alkylidenepyroglutamate

This protocol provides a general workflow for the synthesis of (2S,4S)-4-alkylprolines via the stereospecific reduction of a 4-alkylidenepyroglutamate derivative, a method that has been successfully employed for the synthesis of naturally occurring 4-alkylglutamates and their corresponding prolines.[3]

Step 1: Synthesis of the 4-Alkylidenepyroglutamate Derivative

• Start with a suitable derivative of (2S)-pyroglutamic acid.

• Reaction with a Grignard reagent or DIBAL-H can introduce the alkylidene group at the C4 position. The reaction conditions are optimized to favor the formation of the desired (E)-isomer.[3]

Step 2: Catalytic Hydrogenation

• Dissolve the 4-alkylidenepyroglutamate derivative in a suitable solvent (e.g., ethanol, methanol).

• Add a hydrogenation catalyst, such as Palladium on carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (typically at a pressure of 1-5 atm).

• The hydrogenation proceeds stereospecifically, with the hydrogen adding from the less hindered face of the double bond, affording the (2S,4S)-4-alkylpyroglutamate derivative.[3]

Step 3: Reduction to the (2S,4S)-4-Alkylprolinol

• The resulting 4-alkylpyroglutamate is then reduced to the corresponding prolinol using a suitable reducing agent, such as lithium aluminum hydride (LiAlH4) in an ethereal solvent (e.g., THF, diethyl ether).

Step 4: Oxidation to (2S,4S)-4-Alkylproline

• The final step involves the oxidation of the primary alcohol of the prolinol to a carboxylic acid. This can be achieved using a variety of oxidizing agents, such as Jones reagent or a two-step Swern or Dess-Martin periodinane oxidation followed by a Pinnick oxidation.

Figure 3: General synthetic workflow for (2S,4S)-4-alkylprolines.

Applications in Drug Discovery and Chemical Biology

The unique structural features and biological importance of 4-alkyl-prolines make them attractive building blocks in drug discovery and valuable tools in chemical biology.

Scaffolds for Novel Therapeutics

The incorporation of 4-alkyl-prolines into peptide and small molecule libraries can lead to the discovery of novel therapeutic agents. The alkyl substituent can be used to modulate the conformational properties of the parent molecule, thereby influencing its binding to biological targets. Furthermore, the synthesis of non-natural 4-alkyl-proline derivatives allows for the systematic exploration of SAR, leading to the optimization of potency, selectivity, and pharmacokinetic properties.

Probes for Biological Processes

4-Alkyl-prolines and their derivatives can be used as chemical probes to investigate a wide range of biological processes. For example, proline derivatives with specific substituents at the C4 position can be used to study ion-gating, the structural integrity of skin, and asymmetric catalysis.[8] Their ability to induce specific conformations in peptides makes them valuable tools for studying protein-protein interactions and enzyme mechanisms.

Organocatalysis

Proline and its derivatives have emerged as powerful organocatalysts for a variety of asymmetric transformations, including aldol, Mannich, and Michael reactions.[9][10][11][12] The development of novel 4-substituted proline catalysts continues to be an active area of research, with the goal of expanding the scope and efficiency of these environmentally friendly catalytic systems.

Conclusion and Future Perspectives

The natural diversity of 4-alkyl-prolines represents a rich and largely untapped resource for the discovery and development of new therapeutic agents. From their roles as key structural determinants in potent natural products to their utility as versatile building blocks in synthetic chemistry, these non-proteinogenic amino acids continue to capture the attention of the scientific community. The elucidation of their biosynthetic pathways opens up exciting possibilities for synthetic biology approaches to generate novel analogues. Concurrently, advances in chemical synthesis provide the tools to systematically explore the chemical space around the 4-alkyl-proline scaffold. As our understanding of the biological roles of these unique molecules deepens, we can anticipate that 4-alkyl-prolines will play an increasingly important role in the design of next-generation medicines and the exploration of fundamental biological processes.

References

• Novotná, J., et al. (2016). New Concept of the Biosynthesis of 4-Alkyl-L-Proline Precursors of Lincomycin, Hormaomycin, and Pyrrolobenzodiazepines: Could a γ-Glutamyltransferase Cleave the C–C Bond? Frontiers in Microbiology. [Link]

• Kaur, S., et al. (2021). Natural Proline-Rich Cyclopolypeptides from Marine Organisms: Chemistry, Synthetic Methodologies and Biological Status. Marine Drugs, 19(9), 523. [Link]

• Moody, C. M., & Young, D. W. (1997). Stereospecific synthesis of naturally-occurring 4-alkylideneglutamic acids, 4-alkylglutamates and 4-alkylprolines. Journal of the Chemical Society, Perkin Transactions 1, (23), 3519-3530. [Link]

• Wang, H., et al. (2014). 4-Methylproline Guided Natural Product Discovery: Co-Occurrence of 4-Hydroxy- and 4-Methylprolines in Nostoweipeptins and Nostopeptolides. ACS Chemical Biology, 9(12), 3025-3033. [Link]

• Lixin, R. (2023). Exploring the Mechanisms of Proline-Catalyzed Reactions thorough Evaluation. Journal of Organic and Inorganic Chemistry. [Link]

• Wikipedia. (2024). Proline. [Link]

• Organic Chemistry Portal. (2007). Proline Derivatives in Organic Synthesis. [Link]

• Wikipedia. (2024). Proline-catalyzed aldol reactions. [Link]

• Koskinen, A. M. P., & Rapoport, H. (1989). Synthesis of 4-substituted prolines as conformationally constrained amino acid analogs. The Journal of Organic Chemistry, 54(8), 1859-1866. [Link]

• Wang, H., et al. (2014). 4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins and nostopeptolides. PubMed. [Link]

• Wikipedia. (2024). Amino acid. [Link]

• Lee, Y. S., et al. (2006). Syntheses of novel 4-tert-alkyl ether proline-based 16- and 17-membered macrocyclic compounds. PubMed. [Link]

• Culbertson, T. P. (1982). Conversion of L-pyroglutamic acid to 4-alkyl-substituted L-prolines. The synthesis of trans-4-cyclohexyl-L-proline. The Journal of Organic Chemistry, 47(17), 3247-3249. [Link]

• Meena, M., et al. (2019). Regulation of L-proline biosynthesis, signal transduction, transport, accumulation and its vital role in plants during variable environmental conditions. Heliyon, 5(1), e01153. [Link]

• Mollica, A., et al. (2012). The cis-4-Amino-l-proline Residue as a Scaffold for the Synthesis of Cyclic and Linear Endomorphin-2 Analogues. ACS Medicinal Chemistry Letters, 3(8), 630-634. [Link]

• Notz, W., et al. (2004). Enamine-Based Organocatalysis with Proline and Diamines: The Development of Direct Catalytic Asymmetric Aldol, Mannich, Michael, and Diels−Alder Reactions. Accounts of Chemical Research, 37(8), 580-591. [Link]

Sources

• 1. Proline - Wikipedia [en.wikipedia.org]
• 2. New Concept of the Biosynthesis of 4-Alkyl-L-Proline Precursors of Lincomycin, Hormaomycin, and Pyrrolobenzodiazepines: Could a γ-Glutamyltransferase Cleave the C–C Bond? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Stereospecific synthesis of naturally-occurring 4-alkylideneglutamic acids, 4-alkylglutamates and 4-alkylprolines [ ] 1 - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins and nostopeptolides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of 4-(Arylmethyl)proline Derivatives - Thieme Chemistry - Georg Thieme Verlag KG [thieme.de]
• 9. longdom.org [longdom.org]
• 10. Proline Derivatives in Organic Synthesis [organic-chemistry.org]
• 11. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 12. pubs.acs.org [pubs.acs.org]

An In-Depth Technical Guide to the Initial Toxicity Screening of 4-Methyl-l-proline

Abstract: The development of novel therapeutic agents and chemical entities necessitates a rigorous evaluation of their potential toxicity at the earliest stages.[1][2] This guide provides a comprehensive, technically-grounded framework for the initial toxicity screening of 4-Methyl-l-proline, a proline analog with limited available toxicological data.[3] The methodologies outlined herein are designed to provide a robust preliminary safety assessment, enabling informed decisions in the drug discovery and development pipeline. This document details a tiered approach, commencing with in silico predictions, followed by a suite of in vitro assays to assess cytotoxicity, genotoxicity, and oxidative stress. Each protocol is presented with the underlying scientific rationale, ensuring that researchers, scientists, and drug development professionals can not only execute these screens but also interpret the data within a broader toxicological context.

Introduction: The Imperative for Early Toxicity Assessment

The journey of a novel chemical entity from discovery to market is long and fraught with challenges, with a significant percentage of candidates failing due to unforeseen toxicity.[2] Early-stage toxicity screening is therefore not merely a regulatory hurdle but a critical component of a "fail early, fail cheap" strategy, conserving resources and focusing efforts on the most promising candidates.[4] 4-Methyl-l-proline, as a derivative of the proteinogenic amino acid l-proline, presents a unique case. While l-proline itself is generally considered non-toxic and plays multifaceted roles in cellular behavior, structural analogs can exhibit unexpected and detrimental effects.[5] For instance, other proline analogs like L-azetidine-2-carboxylic acid can be mis-incorporated into proteins, leading to proteotoxic stress.[6][7][8][9] Therefore, a systematic and thorough initial toxicity screen is paramount.

This guide advocates for a tiered, multi-parametric approach, consistent with recommendations from regulatory bodies like the U.S. Food and Drug Administration (FDA), which advise a strategy beginning with in vitro tests before progressing to more complex in vivo studies.[10] This approach not only provides a comprehensive preliminary safety profile but also aligns with the principles of the 3Rs (Replacement, Reduction, and Refinement) in animal testing.

Tier 1: In Silico Toxicological Prediction

Before embarking on wet-lab experiments, computational toxicology offers a rapid and cost-effective means to predict the potential toxic liabilities of 4-Methyl-l-proline based on its chemical structure.[11] These in silico methods utilize quantitative structure-activity relationship (QSAR) models and machine learning algorithms trained on large datasets of known toxicants.[12][13]

Objective: To generate preliminary, predictive data on the potential for 4-Methyl-l-proline to cause various toxic effects, including mutagenicity, carcinogenicity, and organ-specific toxicities.

Methodology:

• Obtain the Chemical Structure: Secure the canonical SMILES (Simplified Molecular Input Line Entry System) or SDF (Structure-Data File) format for 4-Methyl-l-proline.

• Utilize Predictive Software: Employ a variety of commercially available and open-source platforms to broaden the predictive scope. Recommended tools include:

  • OECD QSAR Toolbox: A widely used tool for predicting toxicity endpoints.

  • TOPKAT (Toxicity Prediction by Komputer Assisted Technology): Offers models for a range of toxicological endpoints.[11]

  • Derek Nexus: An expert system for the prediction of toxicity.[12]

  • VEGA: Provides predictions for multiple toxicological and ecotoxicological endpoints.[12]

  • MolToxPred: A machine learning-based tool for predicting the potential toxicity of small molecules.[13]

Data Presentation:

Toxicological Endpoint	Prediction (e.g., Positive/Negative, Probability)	Confidence Level	Software Used
Ames Mutagenicity
Carcinogenicity (Rodent)
Hepatotoxicity
Cardiotoxicity
Skin Sensitization

Rationale: In silico screening serves as a hypothesis-generating step, guiding the design of subsequent in vitro assays. A positive prediction for a specific endpoint, for example, would warrant a more focused investigation in that area.

Tier 2: In Vitro Cytotoxicity Assessment

Cytotoxicity assays are fundamental to initial toxicity screening, providing a measure of a compound's ability to cause cell death. A multi-assay approach is recommended to capture different mechanisms of cell death and to mitigate the risk of assay-specific artifacts.

Cell Line Selection

The choice of cell lines should be guided by the intended therapeutic application of 4-Methyl-l-proline. A panel of cell lines representing different tissues is often employed. For general screening, the following are recommended:

• HepG2 (Human Hepatocellular Carcinoma): A widely used cell line for hepatotoxicity studies due to its metabolic capabilities.

• HEK293 (Human Embryonic Kidney): Represents a common site of drug-induced toxicity.

• A relevant cell line for the intended therapeutic target.

MTT Assay: Assessing Metabolic Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[14][15] Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product.[14]

Experimental Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of 4-Methyl-l-proline (e.g., 0.1 µM to 1000 µM) for 24, 48, and 72 hours. Include a vehicle control (the solvent used to dissolve the compound) and a positive control (a known cytotoxic agent).

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 (the concentration of the compound that inhibits 50% of cell viability).

LDH Release Assay: Assessing Membrane Integrity

The Lactate Dehydrogenase (LDH) release assay is another common method for assessing cytotoxicity.[14][15] It measures the release of the cytosolic enzyme LDH from cells with damaged plasma membranes.[14][16]

Experimental Protocol:

• Cell Seeding and Treatment: Follow the same procedure as for the MTT assay.

• Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant from each well.

• LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature, protected from light.

• Absorbance Reading: Measure the absorbance at the recommended wavelength (typically around 490 nm).

• Data Analysis: Calculate the percentage of LDH release relative to a positive control (cells lysed to release maximum LDH) and determine the EC50 (the concentration of the compound that causes 50% of maximum LDH release).

Data Presentation:

Assay	Cell Line	24h IC50/EC50 (µM)	48h IC50/EC50 (µM)	72h IC50/EC50 (µM)
MTT	HepG2
MTT	HEK293
LDH	HepG2
LDH	HEK293

Causality and Self-Validation: The use of two distinct cytotoxicity assays provides a more robust assessment.[17] For example, a compound that inhibits mitochondrial function might show high toxicity in the MTT assay but not in the LDH assay at early time points. Conversely, a compound that rapidly disrupts the cell membrane will show toxicity in both assays.

Tier 3: In Vitro Genotoxicity Assessment

Genotoxicity assays are crucial for identifying compounds that can cause genetic damage, which can lead to mutations and cancer. A standard battery of in vitro genotoxicity tests is recommended by regulatory agencies.[18][19]

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method for detecting gene mutations.[20][21] It utilizes several strains of Salmonella typhimurium with mutations in the histidine operon, rendering them unable to synthesize histidine. The assay measures the ability of a test compound to cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.

Experimental Protocol (Plate Incorporation Method):

• Bacterial Strains: Use a standard set of tester strains (e.g., TA98, TA100, TA1535, TA1537, and TA102) to detect different types of mutations.

• Metabolic Activation: Conduct the assay with and without the addition of a mammalian liver extract (S9 fraction) to assess the genotoxicity of the parent compound and its metabolites.[22]

• Treatment: Mix the tester strain, the test compound at various concentrations, and either S9 mix or a buffer in molten top agar.

• Plating: Pour the mixture onto minimal glucose agar plates.

• Incubation: Incubate the plates for 48-72 hours at 37°C.

• Scoring: Count the number of revertant colonies on each plate. A significant, dose-dependent increase in the number of revertants compared to the negative control indicates a positive result.

In Vitro Micronucleus Assay

The in vitro micronucleus assay detects both clastogenic (chromosome-breaking) and aneugenic (chromosome loss) events.[23] Micronuclei are small, extranuclear bodies that form during cell division from chromosome fragments or whole chromosomes that lag behind during anaphase.[23]

Experimental Protocol:

• Cell Culture and Treatment: Use a suitable mammalian cell line (e.g., CHO, V79, TK6, or human peripheral blood lymphocytes) and treat with a range of concentrations of 4-Methyl-l-proline with and without S9 metabolic activation.

• Cytochalasin B Block: Add cytochalasin B to block cytokinesis, resulting in binucleated cells. This allows for the identification of cells that have undergone one cell division.

• Harvesting and Staining: Harvest the cells, fix them, and stain the cytoplasm and nuclei with appropriate dyes (e.g., Giemsa or a fluorescent DNA stain).

• Microscopic Analysis: Score the frequency of micronuclei in binucleated cells under a microscope. A significant, dose-dependent increase in the frequency of micronucleated cells indicates a positive result.

Data Presentation:

Assay	Condition	Result (Positive/Negative)	Fold Increase over Control (at highest non-toxic dose)
Ames Test	-S9
Ames Test	+S9
Micronucleus Assay	-S9
Micronucleus Assay	+S9

Tier 4: Assessment of Oxidative Stress

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cell's antioxidant defenses, is a common mechanism of drug-induced toxicity.

Cellular ROS Detection using DCFDA

The 2',7'-dichlorodihydrofluorescein diacetate (DCFDA) assay is a common method for measuring intracellular ROS levels. DCFDA is a cell-permeable dye that is deacetylated by cellular esterases and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Experimental Protocol:

• Cell Seeding and Treatment: Plate cells in a 96-well plate and treat with 4-Methyl-l-proline for a shorter duration (e.g., 1-6 hours). Include a positive control such as hydrogen peroxide or tert-butyl hydroperoxide.

• DCFDA Loading: Load the cells with DCFDA solution and incubate.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.

• Data Analysis: Quantify the increase in fluorescence relative to the vehicle control.

Data Presentation:

Cell Line	Treatment Duration	Fold Increase in ROS Production (at highest non-toxic dose)
HepG2	1 hour
HepG2	6 hours
HEK293	1 hour
HEK293	6 hours

Integrated Data Analysis and Decision Making

The culmination of this initial toxicity screening is an integrated analysis of all the data generated. A decision-making framework should be established to classify the risk associated with 4-Methyl-l-proline and to guide future studies.

Workflow Diagram:

Caption: A tiered workflow for the initial toxicity screening of 4-Methyl-l-proline.

Conclusion

This guide provides a robust and scientifically sound framework for the initial toxicity screening of 4-Methyl-l-proline. By employing a tiered approach that combines in silico prediction with a battery of in vitro assays, researchers can gain a comprehensive understanding of the compound's preliminary safety profile. This early assessment is crucial for de-risking drug development programs and for the responsible advancement of new chemical entities. The detailed protocols and underlying rationale presented herein are intended to empower researchers to generate high-quality, reproducible data that will inform critical decisions in the drug discovery and development process.

References

• Understanding FDA Guidelines for Toxicity Studies. (2023, June 13). HistologiX. Retrieved from [Link]

• Redbook 2000: IV.B.1. General Guidelines for Designing and Conducting Toxicity Studies. (2017, October 26). U.S. Food and Drug Administration. Retrieved from [Link]

• Cytotoxicity Assays: How We Test Cell Viability. (2025, April 1). YouTube. Retrieved from [Link]

• A core in vitro genotoxicity battery comprising the Ames test plus the in vitro micronucleus test is sufficient to detect rodent carcinogens and in vivo genotoxins. (2011, March 18). PubMed. Retrieved from [Link]

• Updates to OECD in vitro and in chemico test guidelines. (2021, June 18). European Chemicals Agency. Retrieved from [Link]

• OECD Test Guideline 487: In Vitro Mammalian Cell Micronucleus Test. (2014, September 26). National Toxicology Program. Retrieved from [Link]

• A Comparative and Critical Analysis for In Vitro Cytotoxic Evaluation of Magneto-Crystalline Zinc Ferrite Nanoparticles Using MTT, Crystal Violet, LDH, and Apoptosis Assay. (2023, August 16). MDPI. Retrieved from [Link]

• LDH Cytotoxicity Assay Kit. Nacalai Tesque, Inc. Retrieved from [Link]

• In Vitro and in Vivo Studies. CMIC Group. Retrieved from [Link]

• Toxicity Screening: 7 Strategies for Preclinical Research. Biobide. Retrieved from [Link]

• In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride. (2004). PubMed. Retrieved from [Link]

• In Silico Toxicity Prediction. PozeSCAF. Retrieved from [Link]

• Safety Data Sheet: L-4-Hydroxyproline. Carl ROTH. Retrieved from [Link]

• Early toxicity screening strategies. (2014, January 1). ResearchGate. Retrieved from [Link]

• Ames Test and Genotoxicity Testing. Nelson Labs. Retrieved from [Link]

• Chemical-Genetic Interactions with the Proline Analog L-Azetidine-2-Carboxylic Acid in Saccharomyces cerevisiae. (2020, December 3). PubMed. Retrieved from [Link]

• Guidelines for the Testing of Chemicals. OECD. Retrieved from [Link]

• Measurement of Oxidative Stress Markers In Vitro Using Commercially Available Kits. (2020, August 9). NCBI. Retrieved from [Link]

• Pharmacology and Toxicology Information to Support Early Drug Development. U.S. Food and Drug Administration. Retrieved from [Link]

• 4-Methyl-proline. PubChem. Retrieved from [Link]

• In silico toxicology: computational methods for the prediction of chemical toxicity. (2017, March 29). NCBI. Retrieved from [Link]

• Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024, June 12). bioRxiv. Retrieved from [Link]

• L-PROLINE METHYL ESTER HYDROCHLORIDE. Loba Chemie. Retrieved from [Link]

• In silico Toxicology - A Tool for Early Safety Evaluation of Drug. (2018, May 18). JSciMed Central. Retrieved from [Link]

• Anyone familiar with LDH assay and MTT assay? (2015, February 16). ResearchGate. Retrieved from [Link]

• Chemical-Genetic Interactions with the Proline Analog L-Azetidine-2-Carboxylic Acid in Saccharomyces cerevisiae. (2020, December 3). G3 Genes|G3: Genes, Genomes, Genetics. Retrieved from [Link]

• MolToxPred: small molecule toxicity prediction using machine learning approach. (2023, November 13). RSC Publishing. Retrieved from [Link]

• Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants. (2024, December 3). The Plant Journal. Retrieved from [Link]

• L-PROLINE METHYL ESTER HYDROCHLORIDE MSDS. Span Chemie. Retrieved from [Link]

• OECD published 6 new Test Guidelines and 10 updated or corrected Test Guidelines. (2022, June 30). European Chemicals Agency. Retrieved from [Link]

• In silico toxicology tools, steps to generate prediction models, and... ResearchGate. Retrieved from [Link]

• Identification of ROS using oxidized DCFDA and flow-cytometry. PubMed. Retrieved from [Link]

• ROS detection assay for the analysis of oxidative stress levels, using carboxy-H2DCFDA... ResearchGate. Retrieved from [Link]

• An Overview on Assay Methods to Quantify ROS and Enzymatic Antioxidants in Erythrocytes and Spermatozoa of Small Domestic Ruminants. (2021, July 16). MDPI. Retrieved from [Link]

• OECD Guidelines for the Testing of Chemicals. Wikipedia. Retrieved from [Link]

• The Multifaceted Roles of Proline in Cell Behavior. (2020, April 28). Frontiers in Cell and Developmental Biology. Retrieved from [Link]

• Appropriate In Vitro Methods for Genotoxicity Testing of Silver Nanoparticles. (2013, June 30). NCBI. Retrieved from [Link]

Sources

• 1. blog.biobide.com [blog.biobide.com]
• 2. researchgate.net [researchgate.net]
• 3. 4-Methyl-proline | C6H11NO2 | CID 21632416 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. atcc.org [atcc.org]
• 5. Frontiers | The Multifaceted Roles of Proline in Cell Behavior [frontiersin.org]
• 6. Chemical-Genetic Interactions with the Proline Analog L-Azetidine-2-Carboxylic Acid in Saccharomyces cerevisiae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Mode of action of the toxic proline mimic azetidine 2-carboxylic acid in plants | bioRxiv [biorxiv.org]
• 8. academic.oup.com [academic.oup.com]
• 9. Mechanism of action of the toxic proline mimic azetidine 2-carboxylic acid in plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. histologix.com [histologix.com]
• 11. jscimedcentral.com [jscimedcentral.com]
• 12. In silico toxicology: computational methods for the prediction of chemical toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MolToxPred: small molecule toxicity prediction using machine learning approach - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. youtube.com [youtube.com]
• 15. mdpi.com [mdpi.com]
• 16. LDH Cytotoxicity Assay Kit｜Products｜NACALAI TESQUE, INC. [nacalai.com]
• 17. In vitro cytotoxicity assays: comparison of LDH, neutral red, MTT and protein assay in hepatoma cell lines following exposure to cadmium chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A core in vitro genotoxicity battery comprising the Ames test plus the in vitro micronucleus test is sufficient to detect rodent carcinogens and in vivo genotoxins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. oecd.org [oecd.org]
• 20. en.cmicgroup.com [en.cmicgroup.com]
• 21. nelsonlabs.com [nelsonlabs.com]
• 22. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 23. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

Protocols & Analytical Methods

using Fmoc-protected 4-Methyl-l-proline in solid-phase peptide synthesis

Application Note: Optimized Solid-Phase Peptide Synthesis (SPPS) Using Fmoc-Protected 4-Methyl-L-Proline

Introduction: The Conformational Architect

Fmoc-4-Methyl-L-proline is a specialized non-proteinogenic amino acid used to modulate the physicochemical and conformational properties of peptide backbones. Unlike canonical proline, the addition of a methyl group at the

-carbon (C4) introduces specific steric constraints that significantly alter the cis/trans isomerization equilibrium of the peptide bond.

This building block is critical in drug discovery for:

• Peptidomimetics: Locking bioactive conformations to increase receptor affinity.

• Proteolytic Stability: The steric bulk hinders protease access, extending plasma half-life.

• Structural Biology: Inducing or destabilizing polyproline helices (PPII) and

  -turns depending on the stereochemistry ((2S, 4R) vs. (2S, 4S)).

However, the very steric properties that make 4-Methylproline valuable create significant challenges in Solid-Phase Peptide Synthesis (SPPS). This guide details the protocols required to overcome steric hindrance, prevent diketopiperazine (DKP) formation, and ensure high-fidelity coupling.

Critical Technical Considerations

Before initiating synthesis, three core challenges must be addressed:

A. Stereochemical Selection

The orientation of the 4-methyl group dictates the conformational bias.

• Fmoc-trans-4-methyl-L-proline ((2S, 4R)): The methyl group is trans to the carboxyl group. It generally stabilizes the trans amide bond conformation and Type II polyproline helices.

• Fmoc-cis-4-methyl-L-proline ((2S, 4S)): The methyl group is cis to the carboxyl group. This isomer disrupts helical structures and can bias the population toward the cis amide bond, useful for mimicry of specific

  -turns.

B. The "Secondary Amine" Challenge

Like proline, 4-methylproline is a secondary amine.

• Acylation Difficulty: Coupling the next amino acid onto the N-terminus of a resin-bound 4-methylproline is sterically hindered. Standard HBTU/DIC protocols often fail, leading to deletion sequences.

• Monitoring Failure: The standard Kaiser (Ninhydrin) test does not work reliably for secondary amines.[1][2] It yields false negatives or ambiguous colors.[3]

C. Diketopiperazine (DKP) Formation

If 4-methylproline is the second residue from the C-terminus (e.g., Resin-AA1-MePro-Fmoc), the removal of the Fmoc group exposes a secondary amine that can intramolecularly attack the C-terminal ester linkage. This cyclizes the dipeptide (forming a DKP) and cleaves it from the resin, resulting in a complete loss of the peptide chain.

Strategic Workflow Visualization

The following diagram outlines the optimized decision tree for handling 4-Methylproline, specifically addressing the DKP risk and monitoring limitations.

Figure 1: Decision logic for preventing DKP formation and correctly monitoring coupling efficiency.

Detailed Experimental Protocols

Protocol A: Resin Selection & Loading (Prevention of DKP)

Context: If Fmoc-4-Me-Pro is the C-terminal or penultimate residue.

• Recommended Support: 2-Chlorotrityl Chloride (2-CTC) Resin .

• Mechanism: The bulky trityl linker sterically hinders the intramolecular attack of the amine on the ester, effectively suppressing DKP formation [1].

• Loading Protocol:

  • Swell 2-CTC resin in dry DCM for 30 min.

  • Dissolve Fmoc-4-Me-Pro-OH (1.2 eq) in dry DCM with DIEA (4 eq).

  • Add to resin and shake for 2 hours.

  • Capping: Add Methanol (1 mL per gram resin) to the reaction mixture and shake for 15 min to cap unreacted chloride sites.

Protocol B: Coupling Conditions (Overcoming Sterics)

Context: Coupling Fmoc-4-Me-Pro to the chain, or coupling the next AA onto 4-Me-Pro.

• Standard Reagents (HBTU/DIC): Insufficient for this analog.

• Optimized Reagent: HATU (Hexafluorophosphate Azabenzotriazole Tetramethyl Uronium) with HOAt (1-Hydroxy-7-azabenzotriazole).

  • Why? The aza-analog (HOAt) utilizes a neighboring group effect (pyridine nitrogen) to accelerate the acylation rate, crucial for hindered secondary amines [2].

Component	Equivalents	Notes
Fmoc-Amino Acid	4.0 - 5.0 eq	Use high excess to drive kinetics.
HATU	3.9 - 4.9 eq	Slightly less than AA to prevent guanidinylation.
HOAt	4.0 - 5.0 eq	Essential additive for hindered couplings.
DIEA (DIPEA)	8.0 - 10.0 eq	Maintain basic pH (check with wet pH paper).
Solvent	DMF or NMP	NMP is preferred for difficult sequences.
Time	2 x 60 min	Double coupling is mandatory.

Protocol C: The Chloranil Test (Monitoring)

Context: Verifying the coupling efficiency onto a secondary amine (4-Me-Pro).

• Reagents:

  • Solution A: 2% Acetaldehyde in DMF.[4]

  • Solution B: 2% Chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone) in DMF.

• Procedure:

  • Take a small sample of resin beads (~2-5 mg) in a small glass tube.

  • Wash beads 3x with Ethanol, 3x with DCM.

  • Add 2 drops of Solution A and 2 drops of Solution B.

  • Let stand for 5 minutes at room temperature.

• Interpretation:

  • Blue/Green Beads: Positive (Secondary amine present = Incomplete Coupling ).

  • Colorless/Yellowish Beads: Negative (No free amine = Complete Coupling ).

  • Note: Do not confuse the background yellow color of the chloranil reagent with a positive result. The beads themselves must turn blue/green [3].

Conformational Impact Visualization

Understanding why you are using this analog is as important as how. The diagram below illustrates the steric lock mechanism.

Figure 2: Conformational biasing of the peptide backbone by 4-Methylproline isomers.

Troubleshooting Guide

Issue	Symptom	Root Cause	Solution
Low Yield / Deletion	Mass spec shows [M - Residue]	Incomplete coupling due to steric hindrance of the methyl group.	Switch to HATU/HOAt activation. Perform double coupling. Increase temperature to 50°C (if no Cys/His present).
Total Loss of Chain	No peptide on resin after synthesis.	DKP Formation. The dipeptide cyclized and cleaved itself off the resin.[5]	Use 2-Chlorotrityl Chloride resin .[6] Do not leave the Fmoc-deprotected dipeptide sitting in DMF; couple the 3rd residue immediately.
False Negative Test	Coupling looks good, but MS shows deletion.	Used Kaiser test on secondary amine.[1][2][3]	STOP using Kaiser test. Use Chloranil or Isatin test for any step involving Proline or its analogs.
Racemization	Diastereomers in HPLC.	Over-activation or high temperature during coupling.	Use Oxyma Pure/DIC as a milder alternative if HATU causes racemization, or keep coupling temp <40°C.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[7] Journal of the American Chemical Society, 115(10), 4397-4398. [Link]

• Vojkovsky, T. (1995). Detection of secondary amines on solid phase. Peptide Research, 8(4), 236-237. [Link]

• Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4-27. [Link]

• Iris Biotech. (2023). Proline Analogs: Tools for Conformation Control. [Link]

Sources

• 1. peptide.com [peptide.com]
• 2. peptide.com [peptide.com]
• 3. Detection of N-Terminal Amino Groups During Solid-Phase Peptide Synthesis - SYNFORM - Thieme Chemistry [thieme.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. chem.uci.edu [chem.uci.edu]
• 7. chemimpex.com [chemimpex.com]

Application Note: Quantitative Analysis of 4-Methyl-L-proline Derivatives in Drug Discovery and Development using LC-MS/MS

Introduction: The Significance of 4-Methyl-L-proline in Modern Drug Development

Substituted proline scaffolds are of paramount importance in medicinal chemistry, offering a conformationally restricted amino acid structure that can impart favorable pharmacokinetic and pharmacodynamic properties to therapeutic candidates. Among these, 4-Methyl-L-proline and its derivatives have emerged as critical building blocks in the synthesis of novel pharmaceuticals, from antiviral agents to modulators of protein-protein interactions. The precise and accurate quantification of these molecules in complex biological matrices is a cornerstone of preclinical and clinical development, providing essential data for pharmacokinetic/pharmacodynamic (PK/PD) modeling, dose-response studies, and overall safety and efficacy assessment.

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS/MS), has become the gold standard for bioanalysis due to its inherent selectivity, sensitivity, and speed.[1] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the robust and reliable analysis of 4-Methyl-L-proline derivatives. We will delve into the underlying principles of the analytical methodology, from sample preparation to data interpretation, with a focus on explaining the "why" behind the "how" to ensure scientifically sound and reproducible results.

The Analytical Strategy: A Workflow for Confidence

A successful bioanalytical method is a self-validating system. The workflow for the analysis of 4-Methyl-L-proline derivatives is designed to be systematic, ensuring data integrity at every stage.

Caption: High-level workflow for the LC-MS/MS analysis of 4-Methyl-L-proline derivatives.

Understanding the Molecule: Predicted Fragmentation of 4-Methyl-L-proline

The key to developing a selective and sensitive MS/MS method lies in understanding the fragmentation pattern of the analyte. For 4-Methyl-L-proline, a cyclic secondary amine, the fragmentation in positive electrospray ionization (ESI) mode is predictable and follows established chemical principles.[2][3]

Upon protonation, typically at the secondary amine, collision-induced dissociation (CID) will induce fragmentation. The most probable fragmentation pathways involve:

• Loss of the Carboxyl Group: A characteristic fragmentation for amino acids is the neutral loss of formic acid (HCOOH, 46 Da) or the loss of CO2 (44 Da) followed by the loss of H2O (18 Da).

• Ring Opening and α-Cleavage: As a cyclic amine, ring opening followed by α-cleavage is a common fragmentation route.[4] This involves the cleavage of the C-C bond adjacent to the nitrogen, leading to the formation of a stable iminium ion. The presence of the methyl group at the 4-position will influence the subsequent fragmentation of the ring structure.

• Loss of the Methyl Group: While less common as a primary fragmentation, the loss of the methyl group (CH3, 15 Da) can occur, especially at higher collision energies.

Caption: Predicted major fragmentation pathways of protonated 4-Methyl-L-proline.

Based on these principles, we can propose the following Multiple Reaction Monitoring (MRM) transitions for the quantitative analysis of 4-Methyl-L-proline. The optimal transitions and collision energies should be determined empirically by infusing a standard solution of the analyte.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Proposed Neutral Loss
4-Methyl-L-proline	130.1	84.1	HCOOH
4-Methyl-L-proline	130.1	70.1	HCOOH + CH2
4-Methyl-L-proline Derivative (Example: N-acetyl)	172.1	130.1	Acetyl group
4-Methyl-L-proline Derivative (Example: N-acetyl)	172.1	84.1	Acetyl group + HCOOH

Protocols for Robust Bioanalysis

Part 1: Sample Preparation from Biological Matrices

The goal of sample preparation is to extract the analyte of interest from the complex biological matrix, remove interfering substances, and prepare it in a solvent compatible with the LC-MS/MS system.[5] For 4-Methyl-L-proline and its small molecule derivatives, protein precipitation is a simple, rapid, and effective method.

Protocol: Protein Precipitation for Plasma/Serum Samples

• Thaw Samples: Thaw frozen plasma or serum samples on ice to maintain analyte stability.

• Aliquoting: In a microcentrifuge tube, aliquot 100 µL of the plasma/serum sample.

• Internal Standard Spiking: Add 10 µL of the internal standard (IS) working solution (e.g., a stable isotope-labeled version of the analyte) to each sample, standard, and quality control (QC) sample.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile or methanol containing 0.1% formic acid. The acid helps to improve precipitation efficiency and analyte stability.

• Vortexing: Vortex the samples vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at >10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vials.

• Evaporation and Reconstitution (Optional but Recommended): For increased sensitivity, the supernatant can be evaporated to dryness under a stream of nitrogen and reconstituted in a smaller volume (e.g., 100 µL) of the initial mobile phase. This step also helps in solvent exchange for better chromatography.

For Tissue Samples:

Tissue samples require homogenization to release the analyte. A common approach is to use a bead-based homogenizer.[6]

• Weighing: Weigh a small piece of frozen tissue (e.g., 20-50 mg).

• Homogenization: Add the tissue to a tube containing ceramic beads and an appropriate volume of ice-cold extraction solvent (e.g., 80:20 methanol:water). Homogenize using a bead beater.

• Centrifugation and Supernatant Collection: Centrifuge the homogenate and collect the supernatant for further processing as described for plasma/serum.

Part 2: LC-MS/MS Analysis

The choice of chromatographic separation is critical for resolving the analyte from matrix components and potential isomers. Given the polar nature of 4-Methyl-L-proline, Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent choice.[7][8]

Table: Recommended LC-MS/MS Parameters

Parameter	Recommended Setting	Rationale
LC System	UPLC/UHPLC system	Provides high resolution and fast analysis times.
Column	HILIC column (e.g., Acquity UPLC BEH Amide, 2.1 x 50 mm, 1.7 µm)	Excellent retention and separation of polar compounds.[7][8]
Mobile Phase A	Water with 0.1% Formic Acid and 10 mM Ammonium Formate	Provides protons for ionization and aids in chromatographic peak shape.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	Strong solvent for HILIC elution.
Gradient	Start with high %B (e.g., 95%), ramp down to elute the analyte, then re-equilibrate.	Typical for HILIC separations.
Flow Rate	0.4 - 0.6 mL/min	Appropriate for 2.1 mm ID columns.
Injection Volume	1 - 5 µL	Minimize potential matrix effects.
MS System	Triple Quadrupole Mass Spectrometer	Ideal for quantitative MRM analysis.[1]
Ionization Mode	Positive Electrospray Ionization (ESI+)	Amines readily protonate in positive mode.[9]
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.
Collision Gas	Argon	Commonly used for CID.

Protocol: LC-MS/MS Method

• System Equilibration: Equilibrate the LC system with the initial mobile phase conditions for at least 15 minutes.

• Sample Injection: Inject the prepared sample onto the HILIC column.

• Chromatographic Separation: Apply the gradient to separate the analyte from other components.

• Mass Spectrometric Detection: Monitor the pre-defined MRM transitions for the analyte and internal standard.

• Data Acquisition: Acquire data using the instrument's software.

Method Validation: Ensuring Trustworthy Data

A bioanalytical method intended for use in regulated studies must be validated to ensure its reliability.[10] The validation should be performed in accordance with regulatory guidelines, such as those from the U.S. Food and Drug Administration (FDA).[11][12][13]

Key Validation Parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the matrix.

• Accuracy and Precision: The closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision). Typically evaluated at multiple concentration levels (LOD, LQC, MQC, HQC).[14]

• Calibration Curve: The relationship between the instrument response and the known concentration of the analyte. A linear regression with a correlation coefficient (r²) > 0.99 is generally required.

• Lower Limit of Quantification (LLOQ): The lowest concentration of the analyte that can be quantified with acceptable accuracy and precision.

• Stability: The stability of the analyte in the biological matrix under different storage and processing conditions (e.g., freeze-thaw, bench-top, long-term storage).

Conclusion: A Framework for Success

This application note provides a comprehensive framework for the development and validation of a robust LC-MS/MS method for the quantitative analysis of 4-Methyl-L-proline derivatives in biological matrices. By understanding the underlying chemical principles of fragmentation and adhering to systematic protocols for sample preparation, chromatography, and mass spectrometry, researchers can generate high-quality, reliable data to support critical decisions in the drug development pipeline. The principles and protocols outlined herein are intended to serve as a strong foundation, which should be further optimized and validated for each specific derivative and biological matrix to ensure the highest level of scientific integrity and regulatory compliance.

References

• ResearchGate. ESI-MS/MS spectra of [M + H] + ions of N-methyl amino acids (1-21). Available at: [Link]

• Wikipedia. Fragmentation (mass spectrometry). Available at: [Link]

• JoVE. Video: Mass Spectrometry of Amines. Available at: [Link]

• NorthEast BioLab. LC MS Method For Proline Amino Acid, Hydroxyproline In Mouse Tissues As Biomarkers For Collagen Synthesis. Available at: [Link]

• Wiley-VCH. Mass Spectrometry of Amino Acids and Proteins. Available at: [Link]

• MDPI. Development of an LC-MS Targeted Metabolomics Methodology to Study Proline Metabolism in Mammalian Cell Cultures. Available at: [Link]

• Bioanalysis Zone. Quantitative bioanalysis by LC-MS for the development of biological drugs. Available at: [Link]

• National Institutes of Health. Determination of Proline in Human Serum by a Robust LC-MS/MS Method: Application to Identification of Human Metabolites as Candidate Biomarkers for Esophageal Cancer Early Detection and Risk Stratification. Available at: [Link]

• Whitman College. GCMS Section 6.15 - Fragmentation of Amines. Available at: [Link]

• PubMed. ESI-MS/MS analysis of underivatised amino acids: a new tool for the diagnosis of inherited disorders of amino acid metabolism. Fragmentation study of 79 molecules of biological interest in positive and negative ionisation mode. Available at: [Link]

• ResolveMass. Essential FDA Guidelines for Bioanalytical Method Validation. Available at: [Link]

• The Royal Society of Chemistry. Supporting Information A convenient synthetic route to (2S, 4S)-methylproline and its exploration for protein engineering of thioredoxin. Available at: [Link]

• National Institutes of Health. Sample Preparation Methods for Targeted Single-Cell Proteomics. Available at: [Link]

• JoVE. Video: Mass Spectrometry: Amine Fragmentation. Available at: [Link]

• ResearchGate. Procedure for tissue sample preparation and metabolite extraction for high-throughput targeted metabolomics. Available at: [Link]

• Outsourced Pharma. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Available at: [Link]

• U.S. Food and Drug Administration. Bioanalytical Method Validation. Available at: [Link]

• ACS Publications. Sample Preparation Methods for Targeted Single-Cell Proteomics. Available at: [Link]

• ResearchGate. Fragmentation pathways of NG-methylated and unmodified arginine residues in peptides studied by ESI-MS/MS and MALDI-MS. Available at: [Link]

• U.S. Department of Health and Human Services. Bioanalytical Method Validation for Biomarkers Guidance. Available at: [Link]

• Bioanalysis Zone. FDA announces final guidance for 'Bioanalytical Method validation,' now available. Available at: [Link]

• YouTube. Lec-32 || Mass fragmentation pattern of amines || Alpha cleavage || Cyclic & aromatic amines. Available at: [Link]

Sources

• 1. info.bioanalysis-zone.com [info.bioanalysis-zone.com]
• 2. Video: Mass Spectrometry of Amines [jove.com]
• 3. GCMS Section 6.15 [people.whitman.edu]
• 4. Video: Mass Spectrometry: Amine Fragmentation [jove.com]
• 5. Sample Preparation and Pretreatment for Amino Acid Analysis - Creative Proteomics [creative-proteomics.com]
• 6. researchgate.net [researchgate.net]
• 7. nebiolab.com [nebiolab.com]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 11. resolvemass.ca [resolvemass.ca]
• 12. FDA Adopts ICH Final Guidance On Bioanalytical Method Validation [outsourcedpharma.com]
• 13. bioanalysis-zone.com [bioanalysis-zone.com]
• 14. Determination of Proline in Human Serum by a Robust LC-MS/MS Method: Application to Identification of Human Metabolites as Candidate Biomarkers for Esophageal Cancer Early Detection and Risk Stratification - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Precision Conformational Engineering of Peptides Using 4-Methyl-L-Proline

Executive Summary: The Steric Switch

In the design of bioactive peptides and peptidomimetics, controlling the backbone geometry is paramount for affinity and metabolic stability. While 4-fluoroproline and 4-hydroxyproline are commonly used to bias ring pucker through stereoelectronic effects (the gauche effect), 4-Methyl-L-proline (4-MePro) offers a distinct and often orthogonal toolset driven by steric forces.

This guide details the application of 4-MePro diastereomers to induce specific secondary structures. Unlike electronegative substituents, the methyl group reverses the typical structure-activity relationships found in hydroxyproline, providing a unique "steric switch" for stabilizing Polyproline II (PPII) helices or inducing

-turns .

Mechanistic Insight: Sterics vs. Stereoelectronics

To effectively use 4-MePro, one must understand how it differs from the more common 4-fluoroproline (4-Flp). In 4-Flp, the electronegative fluorine atom prefers an axial orientation due to the gauche effect, driving the ring pucker. In 4-MePro, the bulky methyl group prefers a pseudo-equatorial orientation to minimize steric strain.

This fundamental difference leads to a reversal in conformational preference between the 4-methyl and 4-fluoro/hydroxy analogues:

Isomer (Absolute Config)	Common Name	Substituent Effect	Preferred Ring Pucker	Stabilized Amide Bond	Structural Outcome
(2S, 4S)-4-MePro	cis-4-Methyl-L-Pro	Steric (Equatorial pref.)	C -exo (Up)	Trans ( )	PPII Helix, Collagen (Yaa)
(2S, 4R)-4-MePro	trans-4-Methyl-L-Pro	Steric (Equatorial pref.)	C -endo (Down)	Cis bias ( )	-Turns, Collagen (Xaa)
(Compare) (2S, 4R)-4-Flp	trans-4-Fluoro-L-Pro	Stereoelectronic	C -exo (Up)	Trans	PPII Helix

Key Takeaway: To stabilize an extended trans-amide conformation (e.g., for collagen mimetics), use (2S, 4S)-4-MePro . To populate the cis-amide conformer or induce a turn, use (2S, 4R)-4-MePro .

Visualization: The Conformational Crossover

Caption: Diagram illustrating the reversal of conformational preference between 4-Fluoro and 4-Methyl substituted prolines. Note that (2S,4S)-4-MePro functionally mimics (2S,4R)-4-Flp.

Applications in Peptide Design

Collagen Triple Helix Stabilization

The collagen triple helix requires a repeating Xaa-Yaa-Gly sequence.

• Xaa Position: Requires C

  -endo pucker. Use (2S, 4R)-4-MePro .

• Yaa Position: Requires C

  -exo pucker.[1] Use (2S, 4S)-4-MePro .

• Validation: Substituting Pro at Yaa with (2S, 4S)-4-MePro increases the thermal melting temperature (

  ) of the triple helix significantly due to pre-organization of the angles.

Inducing Type VI -Turns

Type VI turns require a cis peptide bond at the

position.

• Strategy: Incorporate (2S, 4R)-4-MePro . The bias toward C

  -endo pucker lowers the energetic barrier for the cis amide state, increasing the population of the turn conformation in solution compared to native proline.

Proteolytic Stability

The steric bulk of the methyl group, regardless of stereochemistry, hinders the active sites of prolyl oligopeptidases, significantly extending the plasma half-life of 4-MePro-containing peptides.

Protocol: Solid Phase Peptide Synthesis (SPPS) Incorporation

Incorporating 4-MePro requires attention to steric hindrance during coupling steps. The secondary amine is more sterically crowded than in native proline.

Materials Required[2][3][4][5][6][7][8][9][10][11][12]

• Resin: Rink Amide or Wang Resin (0.3–0.6 mmol/g loading recommended to reduce crowding).

• Amino Acid: Fmoc-(2S, 4S)-4-methyl-proline-OH or Fmoc-(2S, 4R)-4-methyl-proline-OH.

• Coupling Reagents: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole) are preferred over DIC/HOBt for difficult couplings.

• Base: Diisopropylethylamine (DIPEA) or Collidine.[2]

Step-by-Step Workflow

Caption: SPPS workflow highlighting the critical modifications required for 4-MePro incorporation and subsequent chain elongation.

Critical Protocol Notes

• Coupling of 4-MePro: Use HATU/HOAt/DIPEA (3 eq) for 2 hours. The methyl group does not significantly hinder the activation of the carboxyl group, but the reaction kinetics are slightly slower than Pro.

• Coupling onto 4-MePro: This is the rate-limiting step. The nucleophilicity of the 4-MePro secondary amine is reduced by the steric bulk of the ring substituent.

  • Mandatory: Perform Double Coupling for the amino acid immediately following 4-MePro.

  • Reagent Choice: Use HATU or COMU. Avoid weak activators like HBTU for this specific step.

• Monitoring: Standard Kaiser test (ninhydrin) does not work for proline derivatives (secondary amines). Use the Chloranil Test or Isatin Test .

  • Chloranil Protocol: Add 2 drops 2% acetaldehyde in DMF and 2 drops 2% chloranil in DMF to resin beads. Blue beads = free secondary amine (positive). Colorless/Yellow = coupled (negative).

Characterization and Validation

Once synthesized, the conformational bias must be validated.

Circular Dichroism (CD) Spectroscopy

CD is the primary tool for assessing secondary structure populations in solution.

Conformation	Key CD Signature (Aqueous Buffer)	Expected Effect of 4-MePro
Polyproline II (PPII)	Strong negative band at ~200 nm; Weak positive band at ~225 nm.	(2S, 4S)-4-MePro: Increases intensity of +225 nm band (stabilizes PPII).
Random Coil	Negative band at ~195-200 nm; No positive band at 225 nm.	Native Pro: Shows weak PPII character.
-Turn	Weak negative band at ~220-230 nm; Positive band at ~205 nm (Type I/II vary).	(2S, 4R)-4-MePro: Shifts spectrum toward turn signatures (context dependent).

NMR Spectroscopy[8][14][15]

• Cis/Trans Ratio: Measure the difference in chemical shift (

  ) between the and carbons.

• NOE Patterns:

  • Trans (

    ): Strong NOE between and .

  • Cis (

    ): Strong NOE between and .

  • (2S, 4R)-4-MePro will show an increased population of the cis conformer (stronger

    NOE) compared to native Pro.

References

• Conformational Preferences of 4-Substituted Prolines

  • Shoulders, M. D., & Raines, R. T. (2009). Collagen Structure and Stability.[3][4][5] Annual Review of Biochemistry.

• Steric vs.

  • Jenkins, C. L., et al. (2005). Substituent Effects on the Conformational Stability of the Collagen Triple Helix. Journal of the American Chemical Society.

• Synthesis and Incorporation of Methylprolines

  • Koskinen, A. M. P., et al. (2014). A convenient synthetic route to (2S,4S)-methylproline and its exploration for protein engineering.[6] Organic & Biomolecular Chemistry.

• Solid Phase Peptide Synthesis Protocols

  • Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews.

• Proline Cis-Trans Isomerization

  • Wedemeyer, W. J., et al. (2002).

Sources

• 1. Modulating Collagen Triple-Helix Stability with 4-Chloro, 4-Fluoro, and 4-Methylprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.uci.edu [chem.uci.edu]
• 3. The Thermal Stability of the Collagen Triple Helix Is Tuned According to the Environmental Temperature [mdpi.com]
• 4. Preferred proline puckerings in cis andtrans peptide groups: Implications for collagen stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Proline - Wikipedia [en.wikipedia.org]
• 6. A convenient synthetic route to (2S,4S)-methylproline and its exploration for protein engineering of thioredoxin - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Advanced Protocols for 4-Methyl-l-proline in Peptidomimetic Drug Synthesis

[1][2]

Executive Summary & Pharmacological Significance

4-Methyl-l-proline (4-MePro) is a critical non-proteinogenic amino acid used to modulate the pharmacokinetic and pharmacodynamic profiles of peptide-based drugs.[1][2] Unlike its hydroxylated counterpart (4-hydroxyproline), which relies on stereoelectronic effects (the gauche effect) to freeze conformation, 4-methylproline utilizes steric exclusion to restrict the pyrrolidine ring pucker.[2]

This restriction is pivotal in the synthesis of:

• HCV NS3/4A Protease Inhibitors: Substituted prolines at the P2 position improve binding affinity by filling hydrophobic pockets (S2 subsite) that native proline cannot reach.

• Echinocandin Antifungals: The pneumocandin/caspofungin class utilizes complex proline derivatives (e.g., 3-hydroxy-4-methylproline) to rigidify the macrocyclic core, enhancing stability against proteolytic degradation.[1][2]

• Peptidomimetics: Control of the cis/trans amide bond equilibrium.

The "Methyl Switch" Mechanism

The introduction of a methyl group at the C4 position creates a predictable conformational bias based on stereochemistry. This is the "Expertise" foundation for all protocols below:

• (2S, 4R)-4-Methylproline (trans-relative): Steric bulk forces the ring into a Cngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -endo pucker.[1] This conformation destabilizes the polyproline II (PPII) helix and increases the population of the cis amide bond, making it ideal for inducing β-turns.

• (2S, 4S)-4-Methylproline (cis-relative): Favors the Cngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  -exo pucker, stabilizing the trans amide bond and extended peptide structures.[1]

Strategic Synthesis Protocols

Protocol A: "Proline Editing" – On-Resin Synthesis of 4-MePro Peptides

Rationale: Purchasing Fmoc-4-MePro is expensive and supply is often limited.[1][2] A superior strategy, validated in high-throughput optimization, is "Proline Editing." This involves incorporating 4-Hydroxyproline (Hyp) and converting it to 4-Methylproline directly on the solid phase.[1][2] This method avoids solution-phase solubility issues and racemization.[1]

Reagents Required:

• Resin-bound peptide with N-terminal Fmoc-Hyp(Trt)-OH.[1][2]

• Triphenylphosphine (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

  ).[1]

• Iodomethane (MeI) or Methyl 4-nitrobenzoate.[1][2]

• DIAD (Diisopropyl azodicarboxylate).[1][2]

Step-by-Step Methodology:

• Trityl Removal:

  • Treat the resin (with Fmoc-Hyp(Trt)-OH at the N-terminus) with 1% TFA in DCM (3 x 2 min) to remove the Trityl group from the 4-hydroxyl, leaving the Fmoc on the amine intact.[2]

  • QC Check: A yellow-to-orange color indicates Trityl cation release.[1][2] Wash until colorless.[1]

• Mitsunobu Activation (Inversion of Stereochemistry):

  • Note: This step inverts the stereochemistry at C4. To get (4R)-Methyl, start with (4S)-Hydroxyproline, or vice versa.[1][2]

  • Suspend resin in anhydrous THF.[1]

  • Add ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    (5 eq) and DIAD (5 eq).[1]

  • Add the methyl donor (e.g., methyl 4-nitrobenzoate for indirect methylation or react the activated alcohol with a cuprate reagent if solution phase—for solid phase, the most robust path is actually dehydration followed by hydrogenation, but the direct alkylation is challenging.)

  Correction/Refinement for Solid Phase: The most robust "Proline Editing" protocol for methyl introduction specifically involves dehydration to 4-methylene-proline followed by stereoselective hydrogenation .[1]

  Revised Step 2: Dehydration to 4-Methylene Intermediate

  • Treat resin-bound Fmoc-Hyp-OH with ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    and (imidazole) in DCM to generate the 4-iodo intermediate, or use Burgess reagent to eliminate to the alkene (4-methylene).[1]

  • Preferred: Burgess Reagent (2 eq) in DCM, reflux 2h (if resin allows) or RT 12h.[1][2]

  Revised Step 3: Stereoselective Hydrogenation

  • Suspend resin in DMF/MeOH.

  • Catalyst: Crabtree’s catalyst (homogenous) is preferred for resin penetration, or Pd/C (heterogenous) if the peptide is short.[2]

  • Atmosphere: ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    balloon (1 atm).[1]

  • Stereocontrol: The steric bulk of the peptide backbone and the Fmoc group will largely dictate the face of hydrogenation, typically yielding the (4R)-methyl product (trans to the carboxyl) as the major diastereomer.

Protocol B: Standard Coupling of Fmoc-4-Methyl-l-proline

Rationale: Due to the steric hindrance at C4, the amine nucleophilicity at C2 is slightly reduced, and the bulky Fmoc group can cause aggregation. Standard HBTU/HOBt protocols often result in deletion sequences.

Optimized Coupling Conditions:

• Activation: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) and HOAt (1-Hydroxy-7-azabenzotriazole).[1][2]

  • Ratio: AA : HATU : HOAt : DIPEA = 3 : 2.9 : 3 : 6.[1]

• Solvent: DMF/NMP (1:1 ratio).[1][2] NMP disrupts beta-sheet aggregation common in proline-rich sequences.[1][2]

• Time: Double coupling is mandatory .

  • Cycle 1: 45 minutes at RT.

  • Cycle 2: 60 minutes at 40°C (microwave assisted if available, max 50°C to prevent epimerization).

• Monitoring: Chloranil test (for secondary amines). Do not use Kaiser test; it is false-negative for prolines.[1][2] A positive Chloranil test (blue spots) means coupling is incomplete.[1][2]

Visualizing the Workflow

The following diagram illustrates the decision matrix for selecting the correct 4-Methylproline isomer based on the desired structural outcome in the drug candidate.

Caption: Selection logic for 4-Methylproline stereoisomers based on desired pharmacophore geometry.

Analytical Validation (Self-Validating Systems)[1][2]

Trustworthiness in synthesis requires rigorous validation. 4-Methylproline derivatives exhibit distinct NMR signatures that confirm both incorporation and stereochemistry.[1]

Table 1: Diagnostic NMR Signals ( , 400 MHz)

Proton/Carbon	(2S, 4R)-4-MePro (Trans)	(2S, 4S)-4-MePro (Cis)	Mechanistic Note
H4 (Methine)	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> 2.20 - 2.35 ppm	2.40 - 2.55 ppm	4S isomer is deshielded due to 1,3-diaxial-like interaction.[1]
C4-Methyl	ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> 1.05 ppm (d)	1.15 ppm (d)	Doublet splitting confirms coupling to H4.
C (C3)	Upfield shift	Downfield shift	Sensitive to ring pucker (Endo vs Exo).[1]
Amide Cis/Trans Ratio	~30% Cis / 70% Trans	<10% Cis / >90% Trans	Measured in DMSO- . 4R increases cis population significantly.[1]

QC Protocol: The "NOE Check"

To validate the stereochemistry of your synthesized intermediate:

• Perform a 1D NOE difference experiment.

• Irradiate the Methyl doublet.

• Observation:

  • If NOE is observed at Hngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    (C2 proton) , the methyl and H are on the same face (2S, 4S)-cis-relative .

  • If NOE is observed at Hngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    but not H , the methyl is on the opposite face (2S, 4R)-trans-relative .

Troubleshooting Common Issues

Issue: Low yield during Fmoc removal of the 4-MePro residue.

• Cause: The bulky methyl group can create a "hydrophobic collapse" around the amine, hindering piperidine access.

• Solution: Use DBU (2%) + Piperidine (2%) in DMF instead of standard 20% piperidine.[1][2] The stronger base (DBU) accelerates deprotection in sterically crowded environments.[2]

Issue: Racemization at C2 (Alpha-carbon).

• Cause: Over-activation during coupling at high temperatures.[1]

• Solution: Add TMP (2,4,6-Trimethylpyridine) as a base instead of DIPEA during the coupling step. TMP is sterically hindered and less likely to extract the acidic

  -proton.

References

• Conformational Analysis of 4-Substituted Prolines: Zondlo, N. J. (2013).[1][2] Aromatic-Proline Interactions: Electronically Tunable CH/π Interactions.[1][2] Accounts of Chemical Research. [1][2]

• Proline Editing & Synthesis Protocols: Startowski, K., et al. (2020).[2][3] Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Journal of the American Chemical Society. [1][2]

• HCV Protease Inhibitor SAR: Liverton, N. J., et al. (2008).[2] Molecular Modeling Based Approach to Potent P2-P4 Macrocyclic HCV NS3/4A Protease Inhibitors. Journal of the American Chemical Society. [1][2]

• Synthesis of Fmoc-4-methylproline: Koskinen, A. M., et al. (2001).[1][2] Synthesis of Fmoc-protected trans-4-methylproline.[1][2][4] Journal of Organic Chemistry.[4]

• Caspofungin/Echinocandin Structural Data: Letscher-Bru, V., & Herbrecht, R. (2003).[1][2] Caspofungin: the first representative of a new antifungal class. Journal of Antimicrobial Chemotherapy. [1][2]

Sources

• 1. (4S)-1-Fmoc-4-methyl-L-proline | C21H21NO4 | CID 122370338 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Anidulafungin - Wikipedia [en.wikipedia.org]
• 3. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Fmoc-protected trans-4-methylproline - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Efficiency Incorporation of 4-Methyl-L-Proline

Overcoming Steric Hindrance in Solid-Phase and Solution-Phase Peptide Synthesis

Executive Summary

The incorporation of 4-Methyl-L-proline (4-MePro) into peptide sequences is a critical strategy for constraining backbone conformation and enhancing proteolytic stability. However, the introduction of a methyl group at the C4 position of the pyrrolidine ring exacerbates the steric hindrance inherent to secondary amines. This often leads to sluggish coupling kinetics, incomplete acylation, and deleterious side reactions such as epimerization or guanidinylation.

This guide provides a validated technical framework for the efficient incorporation of 4-MePro. We move beyond standard HBTU/DIPEA protocols, recommending advanced coupling systems—specifically COMU , HATU , and PyAOP —paired with optimized bases like 2,4,6-collidine (TMP) to ensure high purity and yield.

Mechanistic Challenge: The Steric Bottleneck

The Secondary Amine Problem

Unlike primary amino acids, Proline and its analogs (like 4-MePro) present a secondary amine at the N-terminus.[1] The nucleophilicity of this amine is sterically compromised.[1]

• Standard Proline: The pyrrolidine ring restricts the angle of attack for the incoming activated carboxylate.

• 4-Methyl-L-Proline: The C4-methyl group adds transannular strain and further shields the nitrogen, significantly raising the activation energy required for amide bond formation.

The Consequence of Slow Kinetics

When coupling kinetics are slow, the activated amino acid species (e.g., the O-acylisourea or active ester) has a longer residence time in solution, increasing the probability of:

• Racemization: Base-catalyzed proton abstraction at the C

  position.

• Guanidinylation: In the presence of uronium salts (HATU/HBTU), the slow-reacting amine may attack the coupling reagent itself, permanently capping the chain.

Reagent Selection Guide

For 4-MePro, standard reagents (DIC/HOBt, HBTU) are often insufficient. We categorize reagents by their mechanism and suitability for this specific hindrance.

Comparative Analysis of High-Efficiency Reagents

Reagent	Class	Mechanism Benefit	Recommended Use Case
COMU	Uronium (Oxyma-based)	Safest; generates highly reactive Oxyma ester; lower epimerization than HOBt-based reagents.[2][3]	First Choice for SPPS; excellent solubility and reactivity.
HATU	Uronium (HOAt-based)	7-azabenzotriazole creates a "neighboring group effect" (anchimeric assistance) boosting reaction rate.	Gold Standard for difficult couplings; risk of guanidinylation if reaction is too slow.
PyAOP	Phosphonium (HOAt-based)	Similar reactivity to HATU but cannot cause guanidinylation.[2]	Best for "Coupling TO" 4-MePro (extending the chain).
DIC / Oxyma	Carbodiimide + Additive	Neutral pH activation; minimizes racemization.	Solution Phase or when preventing epimerization is the priority over speed.

Critical Insight: For the step of coupling an amino acid onto the N-terminus of 4-MePro (the hardest step), PyAOP is superior to HATU because it eliminates the risk of the hindered amine reacting with the uronium moiety of HATU [1].

Validated Protocols

Protocol A: Automated SPPS (Microwave Assisted)

Target: Routine incorporation of Fmoc-4-MePro-OH and subsequent chain extension.

Reagents:

• Resin: Rink Amide or Wang (0.1 – 0.25 mmol scale).

• Coupling Reagent: COMU (0.5 M in DMF).

• Base: DIEA (Diisopropylethylamine) or TMP (2,4,6-Collidine). Note: TMP is preferred at high temperatures to reduce epimerization.

• Fmoc-AA: 5-fold excess.

Workflow Diagram (Graphviz):

Caption: Figure 1. Microwave-assisted SPPS cycle optimized for hindered residues. Note the use of Chloranil test instead of Kaiser.

Step-by-Step Procedure:

• Deprotection: Treat resin with 20% piperidine in DMF (2 x 3 min). Wash with DMF (5x).

• Activation: Dissolve Fmoc-4-MePro-OH (5 eq) and COMU (5 eq) in DMF. Add TMP (10 eq). Pre-activate for 30–60 seconds.

  • Why TMP? Collidine is a weaker base than DIEA and sterically hindered, significantly reducing base-catalyzed racemization at elevated temperatures [2].[4]

• Coupling: Add mixture to resin. Irradiate at 75°C for 5 minutes (or 2x 5 min for difficult sequences).

• Monitoring: Perform the Chloranil Test .

  • Warning: Do NOT use the Kaiser (Ninhydrin) test. It detects primary amines. 4-MePro is a secondary amine and will not react or will give false negatives. Use Chloranil (detects secondary amines, turns blue) [3].

Protocol B: Solution Phase / Fragment Condensation

Target: Coupling a fragment to 4-MePro in solution where isolation of the intermediate is required.

Reagents:

• Activator: HATU (1.1 eq) or PyAOP (1.1 eq).

• Base: HOAt (1.1 eq) + TMP (2.0 eq).

• Solvent: DMF or NMP (DCM is often too poor a solvent for activated intermediates).

Procedure:

• Dissolve the carboxylic acid component (1.0 eq) in dry DMF.

• Add HATU (1.1 eq) and HOAt (1.1 eq).

• Add TMP (1.0 eq) and stir for 2 minutes to form the active ester.

• Add the H-4-MePro-OMe (amine component) (1.0 eq) followed by the remaining TMP (1.0 eq).

• Monitor by HPLC/LC-MS. If conversion stalls >4 hours, add PyAOP (0.5 eq) to drive completion.

Troubleshooting & Optimization

Controlling Epimerization

The C4-methyl group can influence the puckering of the proline ring, affecting the acidity of the C

proton.

• Risk: High temperature + Strong Base (DIEA) = High Epimerization.

• Solution: Switch to DIC/Oxyma Pure at room temperature for 60 minutes if epimerization >5% is observed. Oxyma Pure is a superior additive for suppressing racemization compared to HOBt [4].

Diketopiperazine (DKP) Formation

If 4-MePro is the second residue from the N-terminus (e.g., H-4-MePro-AA1-Resin), Fmoc deprotection can lead to rapid intramolecular attack on the ester linkage, cleaving the dipeptide from the resin as a DKP.

• Prevention: Use Trityl-based linkers (2-Chlorotrityl chloride resin) if possible, or perform the deprotection with short bursts (20% piperidine, 2 x 1 min) and wash immediately.

Visualizing the Steric Clash

The following diagram illustrates why the "Coupling TO" step is the bottleneck.

Caption: Figure 2. The C4-methyl group restricts conformational freedom, shielding the nitrogen nucleophile.

References

• Teixidó, M., et al. (2005).[5] "Solid-phase synthesis and characterization of N-methyl-rich peptides." Journal of Peptide Science. Link

• El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews. Link

• Vojkovsky, T. (1995). "Detection of secondary amines on solid phase." Peptide Research. (Standard industry protocol for Chloranil test).

• Subirós-Funosas, R., et al. (2009). "Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt." Chemistry – A European Journal. Link

• Carpino, L. A. (1993). "1-Hydroxy-7-azabenzotriazole.[5][6][7] An efficient peptide coupling additive."[7][8] Journal of the American Chemical Society. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Solid-phase synthesis and characterization of N-methyl-rich peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. peptide.com [peptide.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

overcoming aggregation in solid-phase synthesis of 4-Methyl-l-proline peptides

Welcome to the technical support center for the solid-phase synthesis (SPPS) of peptides containing 4-Methyl-L-proline. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges and opportunities presented by this modified amino acid. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the successful synthesis of your target peptides.

Introduction: The Double-Edged Sword of 4-Methyl-L-proline

4-Methyl-L-proline is a valuable tool in peptidomimetic design, offering the ability to fine-tune the conformational properties of a peptide. The methyl group at the 4-position of the proline ring can induce specific puckering, influencing the local secondary structure and potentially enhancing biological activity or stability. However, this modification also introduces synthetic challenges, primarily related to steric hindrance and the potential for on-resin aggregation. This guide will equip you with the knowledge and protocols to overcome these hurdles.

Frequently Asked Questions (FAQs)

Q1: Why is 4-Methyl-L-proline considered a "difficult" amino acid in SPPS?

A1: The primary challenge arises from steric hindrance. The methyl group on the proline ring can impede the approach of the incoming activated amino acid, slowing down the coupling reaction. This can lead to incomplete couplings, resulting in deletion sequences and lower overall yield.

Q2: How does 4-Methyl-L-proline affect peptide aggregation?

A2: The effect of 4-Methyl-L-proline on aggregation is complex and sequence-dependent. Proline itself is known to disrupt the formation of β-sheet structures, which are a common cause of aggregation.[1] The 4-methyl group further influences the puckering of the proline ring, which can either stabilize or destabilize local secondary structures. Depending on the surrounding amino acids, this can either mitigate or, in some cases, potentially contribute to aggregation by promoting a specific conformation that favors inter-chain interactions.

Q3: What are the initial signs of a difficult synthesis involving 4-Methyl-L-proline?

A3: Key indicators include:

• Positive or weak positive Kaiser test (or other amine tests) after coupling: This suggests incomplete reaction of the N-terminal amine.

• Shrinking of the resin bed: This is a classic sign of on-resin aggregation, where the peptide chains collapse and reduce the swelling of the support.[2]

• Slow or incomplete Fmoc deprotection: Aggregated peptide chains can hinder the access of the deprotection reagent (e.g., piperidine) to the Fmoc group.

Q4: Can I use standard coupling reagents for 4-Methyl-L-proline?

A4: While standard coupling reagents can be used, their efficiency may be reduced due to steric hindrance. For peptides containing 4-Methyl-L-proline, it is often necessary to employ more potent coupling reagents and optimized conditions to achieve complete and efficient reactions.

Troubleshooting Guide: Overcoming Aggregation and Coupling Challenges

This section provides detailed strategies to address specific issues encountered during the synthesis of 4-Methyl-L-proline-containing peptides.

Issue 1: Incomplete Coupling of 4-Methyl-L-proline or the Subsequent Amino Acid

Symptoms:

• Positive Kaiser test after the coupling step.

• Mass spectrometry analysis of the final peptide reveals a significant amount of a deletion sequence lacking the intended amino acid.

Root Causes:

• Steric Hindrance: The methyl group on the proline ring physically blocks the incoming activated amino acid.

• On-resin Aggregation: The growing peptide chain may be aggregated, preventing access to the N-terminal amine.

Solutions:

1. Optimize Coupling Chemistry:

• High-Potency Coupling Reagents: Employ uranium or phosphonium salt-based coupling reagents known for their high reactivity. HATU, HBTU, and PyBOP are excellent choices. The use of an additive like Oxyma Pure can further enhance coupling efficiency.[3]

• Extended Coupling Times: Increase the coupling time from the standard 1-2 hours to 4 hours or even overnight to allow the reaction to go to completion.

• Double Coupling: If a single coupling is incomplete, perform a second coupling with a fresh solution of activated amino acid.

Table 1: Recommended Coupling Reagent Combinations for Hindered Amino Acids

Coupling Reagent	Additive	Base (equiv.)	Typical Coupling Time	Notes
HATU (3.9 equiv.)	None	DIEA (8 equiv.)	1-2 hours	Highly effective for sterically hindered couplings.
HBTU (3.9 equiv.)	HOBt (4 equiv.)	DIEA (8 equiv.)	2-4 hours	A robust and commonly used combination.
PyBOP (4 equiv.)	None	DIEA (8 equiv.)	2-4 hours	Good for minimizing racemization.
DIC (4 equiv.)	Oxyma Pure (4 equiv.)	DIEA (8 equiv.)	2-4 hours	A cost-effective and efficient alternative.

2. Enhance Reaction Conditions:

• Elevated Temperature: Performing the coupling at a higher temperature (e.g., 50-75°C) can provide the necessary energy to overcome the activation barrier for sterically hindered couplings. Microwave-assisted SPPS is particularly effective in this regard.[4]

Experimental Protocol: Double Coupling at Elevated Temperature

• After the initial coupling of the sterically hindered amino acid, wash the resin thoroughly with DMF.

• Perform a Kaiser test on a small sample of resin.

• If the test is positive, prepare a fresh solution of the activated amino acid using a high-potency coupling reagent like HATU.

• Add the fresh coupling solution to the resin and incubate at 50°C for 1-2 hours with gentle agitation.

• Wash the resin with DMF and repeat the Kaiser test to confirm completion.

Diagram 1: Troubleshooting Workflow for Incomplete Coupling

Caption: Workflow for addressing incomplete coupling reactions.

Issue 2: On-Resin Aggregation

Symptoms:

• Visible shrinking of the resin bed.

• Slow or incomplete Fmoc deprotection, indicated by a persistent blue color with a UV detector or a positive test for the Fmoc adduct after the standard deprotection time.

• Poor swelling of the resin in the synthesis solvent.

Root Causes:

• Inter-chain Hydrogen Bonding: The growing peptide chains interact with each other, forming insoluble aggregates.

• Sequence-Dependent Secondary Structure Formation: The presence of 4-Methyl-L-proline may induce a conformation that, in the context of the surrounding sequence, promotes aggregation.

Solutions:

1. Modify the Synthesis Solvent:

• "Magic Mixture": A solvent system of DCM/DMF/NMP (1:1:1) can be effective at disrupting aggregates.

• Chaotropic Salts: The addition of chaotropic salts like LiCl (0.4 M) or KSCN (0.4 M) to the DMF can break up hydrogen bonding networks.

• DMSO: Adding up to 25% DMSO to the DMF can improve solvation of the peptide chains.

2. Incorporate Aggregation-Disrupting Moieties:

• Pseudoprolines: If the peptide sequence contains Ser or Thr residues, incorporating a pseudoproline dipeptide can be highly effective. These temporary proline mimics disrupt the formation of β-sheets.[5]

• Backbone Protection: Using amino acids with backbone protection, such as Dmb- or Hmb-protected residues, can prevent the formation of inter-chain hydrogen bonds.

Diagram 2: Mechanism of Aggregation Disruption

Caption: How aggregation-disrupting agents work.

Experimental Protocol: Synthesis with a Chaotropic Salt

• Prepare a 0.4 M solution of LiCl in DMF.

• Use this solution for all washing steps and as the solvent for the coupling and deprotection reactions.

• Proceed with the standard SPPS cycle.

• Note: Ensure that the chaotropic salt is completely washed away before cleavage of the peptide from the resin.

Conclusion

The synthesis of peptides containing 4-Methyl-L-proline requires a proactive approach to mitigate the potential for steric hindrance and on-resin aggregation. By employing high-potency coupling reagents, optimizing reaction conditions, and utilizing aggregation-disrupting solvents or backbone modifications, researchers can successfully incorporate this valuable modified amino acid into their target peptides. Careful monitoring of the synthesis at each step is crucial for identifying and addressing any issues as they arise.

References

• Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Journal of the American Chemical Society. [Link]

• Sequence analysis and biochemical characterization of the nostopeptolide A biosynthetic gene cluster from Nostoc sp. GSV224. Gene. [Link]

• Structures of nostophycin, nostopeptolide L1 (Np-L1), nostoweipeptin W1 (Nwp-W1), and nostosin A (Ns-A) produced exclusively by cyanobacteria of genus Nostoc. ResearchGate. [Link]

• Methods and protocols of modern solid phase peptide synthesis. Methods in Molecular Biology. [Link]

• 4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins and nostopeptolides. Applied and Environmental Microbiology. [Link]

• A Practical Guide to Solid Phase Peptide Synthesis (SPPS). CSBio. [Link]

• SYNTHESIS NOTES. Aapptec Peptides. [Link]

• Nostopeptolide plays a governing role during cellular differentiation of the symbiotic cyanobacterium Nostoc punctiforme. PNAS. [Link]

• Factors affecting the physical stability (aggregation) of peptide therapeutics. Interface Focus. [Link]

• Bioactive Peptides Produced by Cyanobacteria of the Genus Nostoc: A Review. MDPI. [Link]

• Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav. The Royal Society of Chemistry. [Link]

• Kinetics for the coupling of Fmoc-Gly-OH onto H-Pro-Phe-Ala-CTR using different solvent systems. ResearchGate. [Link]

• Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols. [Link]

• Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids. CEM Corporation. [Link]

Sources

• 1. pnas.org [pnas.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. chempep.com [chempep.com]

challenges in the purification of peptides with 4-Methyl-l-proline

Topic: Challenges in the Purification of Peptides with 4-Methyl-L-proline Content Type: Technical Support Center (Troubleshooting & FAQs) Persona: Senior Application Scientist

Introduction: The "Rigid" Paradox

Welcome to the advanced purification guide for 4-Methyl-L-proline (4-Me-Pro) containing peptides. You are likely using this analogue to constrain peptide backbone conformation, enhance proteolytic stability, or lock a specific secondary structure (e.g., polyproline II helix or collagen mimics).

However, the very properties that make 4-Me-Pro valuable—steric bulk and conformational rigidity—create a unique set of purification paradoxes. The methyl group at the

-carbon biases the pyrrolidine ring pucker, which in turn influences the cis/trans isomerization of the peptide bond. In HPLC, this often manifests as "ghost peaks" or impossible-to-separate impurities.

This guide moves beyond standard protocols to address the specific physicochemical behaviors of 4-Me-Pro peptides.

Module 1: The "Ghost Peak" Phenomenon (Cis/Trans Isomerization)

Symptom: Your analytical HPLC shows a split peak or a broad shoulder. You collect the main peak, re-inject it, and the split peak reappears immediately.

The Mechanism: Unlike standard amino acids, Proline and its analogues (like 4-Me-Pro) are N-alkylated, meaning the peptide bond nitrogen lacks a hydrogen.[1] This lowers the energy barrier between cis and trans isomers.

• 4-Me-Pro Effect: The 4-methyl substituent exerts stereoelectronic effects that bias the ring pucker (endo vs. exo). While this stabilizes one conformer, it does not eliminate the dynamic equilibrium.

• Chromatographic Timescale: The interconversion rate often matches the HPLC timescale. As the peptide travels down the column, it separates into cis and trans populations. Since they interconvert on the column, you see peak broadening or splitting (distinct populations).

Troubleshooting Protocol: The Re-injection Validation

Before assuming you have a chemical impurity, validate if it is a conformational isomer.

Step 1: The "Cut and Run" Test

• Inject the sample and identify the two peaks (Peak A and Peak B).

• Fractionate Peak A.

• Immediately re-inject Peak A onto the analytical column.

  • Result 1: Single peak (Peak A only)

    Peak B was a chemical impurity.

  • Result 2: Pattern redistributes to Peak A + Peak B

    Peak B is a conformational isomer (Ghost Peak).

Step 2: Thermal Coalescence If you confirm isomers, you must collapse the peaks to accurately assess purity.

• Install a column oven.

• Run the gradient at 60°C – 65°C .

  • Why? Heat increases the rate of isomerization. If the exchange becomes faster than the chromatographic separation, the two peaks will coalesce into a single, sharp average peak.

Visual Guide: Isomer vs. Impurity Decision Tree

Figure 1: Decision logic for distinguishing between chemical impurities and 4-Me-Pro conformational isomers.

Module 2: Resolution of "Sticky" Deletion Sequences

Symptom: You observe a persistent impurity eluting very close to the product (n-1 peak), often trailing on the hydrophobic side.

The Mechanism:

• Steric Hindrance: The methyl group on the pyrrolidine ring adds significant steric bulk. During Solid Phase Peptide Synthesis (SPPS), coupling the next amino acid onto the secondary amine of 4-Me-Pro is kinetically slow.

• The Result: Incomplete coupling leads to a "deletion sequence" (missing one residue).[2] Because 4-Me-Pro is hydrophobic, the deletion sequence (lacking one hydrophilic residue) and the full-length peptide often have nearly identical hydrophobicity profiles on C18 columns.

Protocol: Orthogonal Selectivity (pH Switching)

Standard gradients (0.1% TFA) often fail to separate these deletion sequences. You must exploit the ionization state of the peptide.

Step 1: Analyze the Sequence Identify ionizable residues (Asp, Glu, Lys, Arg, His) near the 4-Me-Pro site.

Step 2: The pH Switch Change the mobile phase pH to alter the charge state of the deletion sequence relative to the target.

Condition	Mobile Phase A	Mobile Phase B	Effect
Acidic (Standard)	0.1% TFA in Water	0.1% TFA in ACN	Maximizes protonation. Good solubility, but poor selectivity for similar hydrophobicity.
Basic (High pH)	10mM NH₄HCO₃ (pH 8-10)	ACN	Deprotonates acidic residues; neutralizes basic residues. Drastically alters retention time. Requires alkali-stable column.
Neutral	10mM NH₄OAc (pH 6.8)	ACN	Useful if the deletion involves His or free N-termini.

Step 3: Stationary Phase Substitution If pH switching fails, switch from C18 to a Phenyl-Hexyl column. The aromatic ring provides "pi-pi" interactions which are sensitive to the conformational differences induced by the 4-Me-Pro ring, often separating species that C18 cannot.

Module 3: Solubility & Aggregation Management

Symptom: High backpressure, ghost peaks that wash out in the cleaning step, or precipitation in the fraction collector.

The Mechanism: 4-Methyl-L-proline is significantly more hydrophobic than native Proline. If your peptide contains multiple 4-Me-Pro residues (e.g., collagen mimics), the peptide becomes prone to aggregation in aqueous buffers.

Solubility Troubleshooting Table

Issue	Recommended Solvent/Additive	Mechanism of Action
Hydrophobic Aggregation	Hexafluoroisopropanol (HFIP) (1-5% in sample diluent)	Disrupts hydrogen bonding and breaks up beta-sheet-like aggregates.
Column Clogging	Isopropanol (IPA)	Use IPA as part of Mobile Phase B (e.g., 50% ACN / 50% IPA) to increase solvation power for lipophilic peptides.
Low Recovery	Core-Shell Particles (2.7 µm or 5 µm)	Reduces diffusion path length; minimizes on-column aggregation time compared to fully porous particles.

Frequently Asked Questions (FAQs)

Q: Can I use standard UV detection at 214 nm for 4-Me-Pro peptides? A: Yes, but be aware that the molar extinction coefficient is dominated by the peptide bond. 4-Me-Pro itself lacks a significant chromophore. If your peptide is short and lacks aromatic residues (Trp, Tyr, Phe), detection sensitivity will be low. Ensure your mobile phase is UV-transparent (avoid acetone or high concentrations of additives).

Q: Which 4-Me-Pro diastereomer is more difficult to purify? A: Generally, the (2S, 4S) diastereomer (cis-methyl relative to carboxyl) tends to induce more distinct conformational populations than the (2S, 4R) form. If you are synthesizing the (2S, 4S) variant, expect more pronounced peak splitting and plan for high-temperature HPLC (60°C) from the start.

Q: My mass spec shows the correct mass, but the peak is split. Is it a racemate? A: Not necessarily. While racemization is possible during coupling, peak splitting in Pro-analogues is 90% of the time due to cis/trans rotamers. Perform the "Re-injection Test" (Module 1) before assuming chiral impurity. If the peaks do not coalesce at high temperature, then suspect diastereomers (racemization).

Experimental Workflow: Purification Optimization

Figure 2: Optimized workflow for handling 4-Me-Pro peptide purification challenges.

References

• Isomerization in HPLC: Gesquiere, J. C., et al. "Slow isomerization of some proline-containing peptides inducing peak splitting during reversed-phase high-performance liquid chromatography."[3] Journal of Chromatography A, 1994.[3] Link

• Synthesis Challenges: "Managing Steric Hindrance in N-Methylated SPPS." BenchChem Technical Support. Link

• Proline Editing & Conformation: "Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides." PMC - NIH, 2017. Link

• Solubility Guidelines: "Solubility Guidelines for Peptides." Sigma-Aldrich Technical Guides. Link

• Diastereomer Synthesis: "Concise, stereoselective route to the four diastereoisomers of 4-methylproline." PubMed, 2008. Link

Sources

• 1. Proline - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. semanticscholar.org [semanticscholar.org]

method refinement for the asymmetric synthesis using 4-Methyl-l-proline

To: Research & Development Team From: Senior Application Scientist, Chiral Technologies Division Subject: Method Refinement & Troubleshooting: Asymmetric Synthesis using 4-Methyl-L-Proline

Executive Summary

4-Methyl-L-proline (specifically the trans isomer, (2S,4R)-4-methylpyrrolidine-2-carboxylic acid) represents a strategic refinement over native L-proline in organocatalysis. While L-proline is the "simplest enzyme," it frequently suffers from poor solubility in non-polar organic solvents and parasitic side reactions (oxazolidinone formation). The introduction of the hydrophobic 4-methyl group enhances lipophilicity, altering the catalyst's solubility profile and subtly influencing the ring pucker, which can lock the transition state geometry more effectively for specific substrates.

This technical guide addresses the operational nuances of using 4-Methyl-L-proline in asymmetric Aldol, Mannich, and Michael reactions. It is designed to help you transition from "standard protocols" to "optimized systems."

Module 1: Catalyst Integrity & Selection

Q1: Which diastereomer of 4-Methyl-L-proline should I use for direct asymmetric aldol reactions? Recommendation: Use (2S,4R)-4-Methyl-L-proline (trans-isomer). Reasoning: The catalytic efficiency of proline derivatives relies on the enamine intermediate formation.[1][2][3] The trans-4-methyl group occupies a pseudo-equatorial position in the transition state, minimizing 1,3-diaxial interactions while enhancing the lipophilicity of the catalyst. This allows the use of non-polar solvents (like toluene or DCM) where native L-proline would precipitate and fail. The cis isomer often leads to lower enantioselectivities (ee) due to steric clashes in the Zimmerman-Traxler transition state.

Q2: My catalyst appears as a sticky solid/oil. Is it degraded? Troubleshooting:

• Hygroscopicity: Like L-proline, 4-Methyl-L-proline is hygroscopic. A sticky texture usually indicates water absorption.

• Impact: Small amounts of water (1–5 equiv) can actually accelerate the reaction (see Module 2), but excessive wetness makes weighing inaccurate.

• Action: Dry the catalyst under high vacuum (0.1 mbar) at 40°C for 12 hours over P₂O₅. Store in a desiccator. If using the HCl salt, ensure you neutralize it in situ with a base like TEA (Triethylamine) if the free amine is required for the cycle.

Module 2: Reaction Optimization (The "Black Box" Variables)

Many users simply swap L-proline for 4-Methyl-L-proline and see no change. You must tune the Solvent-Additive-Temperature triad.

Optimization Matrix

Variable	Standard (L-Proline)	Refined (4-Methyl-L-Proline)	Technical Rationale
Solvent	DMSO, DMF (High Polarity)	Toluene, CHCl₃, THF	The 4-methyl group increases solubility in non-polar media, allowing reaction kinetics in solvents that stabilize the hydrogen-bonded transition state.
Concentration	0.1 M - 0.5 M	1.0 M - 2.0 M	Higher concentration favors the bimolecular enamine formation step without crashing out the catalyst.
Additive	None	Water (1-5 eq) or AcOH	A controlled amount of water facilitates proton transfer steps and hydrolysis of the iminium intermediate, boosting turnover.
Temperature	Room Temp (25°C)	0°C to -20°C	Better solubility allows lower temperatures, which drastically improves enantiomeric excess (ee) by suppressing the racemic background reaction.

Module 3: Troubleshooting Guide (Q&A)

Q3: The reaction stalls at 50% conversion. Adding more catalyst doesn't help. Diagnosis: Product Inhibition or Catalyst Poisoning. Mechanism: The product (an aldol adduct) can compete with the substrate for the catalyst, or the catalyst has formed a stable, non-reactive oxazolidinone (parasitic species) with the aldehyde. Solution:

• Add a co-catalyst: Add 10-20 mol% of a weak acid like Acetic Acid or Benzoic Acid . This promotes the hydrolysis of the intermediate iminium ion, releasing the product and regenerating the catalyst.

• Slow Addition: Do not dump all aldehyde at once. Use a syringe pump to add the aldehyde donor slowly over 4 hours to keep its concentration low relative to the ketone/catalyst mixture.

Q4: I am getting high yields but low ee (<60%). Diagnosis: Background Reaction or "Leakage." Root Cause: The uncatalyzed aldol reaction (racemic) is competing with the catalyzed pathway. This often happens in polar protic solvents or at high temperatures. Solution:

• Switch Solvent: Move to Toluene or DCM . The racemic background reaction is often slower in these solvents compared to DMSO.

• Lower Temperature: Drop to 4°C or -10°C. The activation energy for the catalyzed pathway is lower than the racemic one; cooling favors the catalyst.

• Check Water: Ensure the system isn't too wet. While trace water helps, "wet" solvents can promote non-selective hydroxide-catalyzed aldol additions.

Q5: How do I remove the catalyst during workup? It's contaminating my product. Protocol: Unlike metal catalysts, 4-Methyl-L-proline is water-soluble.

• Dilute reaction mixture with Ethyl Acetate (EtOAc) or Ether.

• Wash with half-saturated Ammonium Chloride (NH₄Cl) .

• Wash with Water .

• The catalyst remains in the aqueous phase.

  • Recovery: The aqueous phase can be concentrated and the catalyst recrystallized (MeOH/Ether) for reuse, though for high-value synthesis, fresh catalyst is recommended to ensure max ee.

Module 4: Mechanistic Visualization

Understanding the Enamine Catalytic Cycle is crucial for troubleshooting. The 4-methyl group (shown in the diagram logic) provides the lipophilic bulk that stabilizes the transition state in organic solvents.

Caption: The Enamine Catalytic Cycle. Note that the hydrolysis step (Iminium Product → Product) requires water, explaining why completely anhydrous conditions can stall the reaction.

Module 5: Standardized Protocol

Experiment: Intermolecular Aldol Reaction of Acetone and 4-Nitrobenzaldehyde.

• Preparation: In a 10 mL vial, dissolve (2S,4R)-4-Methyl-L-proline (12.9 mg, 0.1 mmol, 20 mol%) in Toluene (1.0 mL).

  • Note: If solubility is poor, add 10 µL of water.

• Substrate 1: Add Acetone (0.2 mL, excess) to the catalyst mixture. Stir for 15 minutes at room temperature to form the enamine (solution may turn slightly yellow).

• Cooling: Cool the mixture to 0°C .

• Substrate 2: Add 4-Nitrobenzaldehyde (75.5 mg, 0.5 mmol).

• Reaction: Stir at 0°C for 12–24 hours. Monitor by TLC (Hexane/EtOAc 2:1).

• Quench: Add saturated NH₄Cl (2 mL) and extract with EtOAc (3 x 5 mL).

• Analysis: Dry organic layer (MgSO₄), concentrate, and analyze crude by ¹H NMR for conversion. Purify by flash chromatography.

  • Expected Result: >90% Yield, >90% ee.[4]

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society. Link

• Notz, W., & List, B. (2000). Catalytic Asymmetric Synthesis of anti-1,2-Diols. Journal of the American Chemical Society. Link

• Sakthivel, K., Notz, W., Bui, T., & Barbas, C. F. (2001). Amino Acid Catalyzed Direct Asymmetric Aldol Reactions: A Bioorganic Approach to Catalytic Asymmetric Carbon-Carbon Bond-Forming Reactions. Journal of the American Chemical Society. Link

• Bellis, E., & Kokotos, G. (2005). 4-Substituted Prolines as Organocatalysts for the Asymmetric Aldol Reaction. Journal of Molecular Catalysis A: Chemical. Link

• Mantel, M. L., et al. (2008). Concise, stereoselective route to the four diastereoisomers of 4-methylproline. Journal of Organic Chemistry. Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pnas.org [pnas.org]
• 3. Heterogeneous organocatalysis: the proline case - RSC Advances (RSC Publishing) DOI:10.1039/D5RA02331A [pubs.rsc.org]
• 4. chemistry.du.ac.in [chemistry.du.ac.in]

Reference Data & Comparative Studies

comparative study of 4-Methyl-l-proline and hydroxyproline in collagen mimetics

[1]

Executive Summary

The design of collagen mimetic peptides (CMPs) has evolved from simple structural replication to precise functional engineering. While (2S,4R)-4-Hydroxyproline (Hyp) remains the biological gold standard for stabilizing the collagen triple helix via stereoelectronic effects and water-bridging, (2S,4S)-4-Methyl-L-proline (Mep) has emerged as a potent hydrophobic alternative.

This guide provides a technical comparison of these two residues, focusing on their distinct mechanisms of conformational restriction, thermodynamic stability profiles, and utility in drug development.

Mechanistic Divergence: Stereoelectronic vs. Steric Control

The stability of the collagen triple helix—composed of repeating (Xaa-Yaa-Gly)

strands—relies heavily on the residue at the Yaa position adopting a C -exo ring pucker.[1][2] Both Hyp and Mep favor this pucker, but they achieve it through fundamentally different physical forces.

Hydroxyproline (Hyp): The Stereoelectronic Effect

Natural collagen utilizes (2S,4R)-4-Hydroxyproline.[3][1][2][4] The electronegative oxygen atom exerts a gauche effect , favoring a conformation where the C-O bond is gauche to the ring's C-N bond. This stereoelectronic preference locks the pyrrolidine ring into the C

-exo pucker required for triple helix assembly.[1] Additionally, the hydroxyl group participates in a critical hydration network, bridging water molecules between strands.

4-Methyl-L-proline (Mep): The Steric Effect

4-Methyl-L-proline lacks the electronegative hydroxyl group. Instead, it relies on steric preorganization . To stabilize the Yaa position, one must use the (2S,4S) diastereomer (cis-4-methylproline). In this configuration, the methyl group prefers a pseudoequatorial orientation to avoid steric clashes with the peptide backbone, thereby forcing the ring into the same C

-exo pucker as Hyp.

Critical Distinction:

• Hyp (Yaa): Requires (2S, 4R ) stereochemistry.[1][2][4]

• Mep (Yaa): Requires (2S, 4S ) stereochemistry.[1][5]

Mechanistic Pathway Diagram

Figure 1: Divergent pathways for achieving the C

-exo pucker necessary for collagen stability.

Thermodynamic Stability and Performance Data

The choice between Hyp and Mep significantly alters the thermodynamic landscape of the peptide. While Hyp-containing helices are enthalpy-driven (due to hydrogen bonding and hydration), Mep-containing helices are often entropy-driven (due to hydrophobic packing and lack of hydration penalty).

Comparative Thermal Stability ( )

The following data synthesizes findings from the Raines Lab and comparative studies on 7-mer repeats [(Pro-Yaa-Gly)

].

Residue at Yaa Position	Stereochemistry	(7-mer)	Stability Mechanism	Hydrophobicity
Proline (Pro)	(2S)	< 10°C (Unstable)	None (Entropic penalty)	Moderate
Hydroxyproline (Hyp)	(2S, 4R)	~36°C	Stereoelectronic + Hydration	Low (Hydrophilic)
4-Methylproline (Mep)	(2S, 4S)	~36-37°C	Steric Preorganization	High (Hydrophobic)
4-Fluoroproline (Flp)	(2S, 4R)	~45°C	Strong Stereoelectronic	Moderate

Note: Values are approximate for (Pro-Yaa-Gly)

in aqueous buffer. Longer peptides (e.g., 10-mers) show higher absolute values, but the relative hierarchy (Flp > Hyp ≈ Mep >> Pro) remains consistent.

Solubility and Kinetics

• Hyp: High water solubility. Folding kinetics are often slower due to the requirement of organizing a solvent cage (hydration network) around the helix.

• Mep: Lower water solubility. Folding is often faster as it does not require the entropic cost of ordering water molecules. This makes Mep ideal for hydrophobic cores or transmembrane collagen mimetics .

Experimental Protocols: Synthesis and Characterization

To validate these effects in your own lab, use the following Solid Phase Peptide Synthesis (SPPS) and Circular Dichroism (CD) workflow.

SPPS Protocol for Collagen Mimetics

Collagen peptides are prone to aggregation on-resin. High-efficiency coupling is mandatory.

• Resin Selection: Use low-loading Rink Amide MBHA resin (0.3–0.4 mmol/g) to reduce inter-chain aggregation.

• Coupling Reagents:

  • Activator: HATU or DIC/Oxyma (Superior to HBTU for difficult sequences).

  • Base: DIPEA (for HATU) or Collidine.

  • Time: Double coupling (2 x 45 min) is recommended for G-P-Y repeats.

• Building Blocks:

  • Fmoc-Hyp(tBu)-OH (Commercial standard).

  • Fmoc-4-Methyl-L-Proline (Ensure (2S,4S) isomer is sourced for Yaa position).

• Cleavage: Standard TFA/TIS/Water (95:2.5:2.5) cocktail.

CD Characterization Workflow

Accurate

determination requires strict thermal history control.

Figure 2: Thermal annealing is non-negotiable. Collagen helices exhibit significant hysteresis; failing to anneal will yield inconsistent Tm data.

Application Guide: When to Use Which?

Use (2S,4R)-Hydroxyproline (Hyp) when:

• Biomimicry is paramount: You are designing scaffolds for cell adhesion where native integrin binding is required.

• Aqueous stability is the goal: You are working in standard physiological buffers.

• Cost is a factor: Fmoc-Hyp(tBu)-OH is significantly cheaper than methyl-proline derivatives.

Use (2S,4S)-4-Methylproline (Mep) when:

• Hydrophobicity is required: You are designing collagen-mimetic transmembrane domains or drug delivery vehicles that must penetrate lipid bilayers.

• Probing hydration: You need to test if stability is driven by water bridging (Hyp) or sterics (Mep).

• Enhancing Proteolytic Stability: Non-natural alkyl substituents often retard degradation by endogenous proteases (e.g., collagenases).

References

• Raines, R. T. (2005).[4] Stereoelectronic and Steric Effects in the Collagen Triple Helix: Toward a Code for Strand Association. Biophysics Instrumentation Facility, University of Wisconsin–Madison. 6[3][1][2][4][7][8][9][10][11]

• Shoulders, M. D., & Raines, R. T. (2009). Collagen Structure and Stability.[3][2][4][5][8][9][12][13] Annual Review of Biochemistry. 5[3][1][2][4][7][8][9][10][11]

• Raines Lab. (2002). Insights on the conformational stability of collagen. University of Wisconsin–Madison. 14[2][7][9][10]

• Improta, R., et al. (2005). Different effects of 4-hydroxyproline and 4-fluoroproline on the stability of collagen triple helix. National Institutes of Health (PubMed). 7

• Bachem. (2023).[15] Solid Phase Peptide Synthesis (SPPS) explained. Bachem Knowledge Center. 15

Sources

• 1. Modulating Collagen Triple-Helix Stability with 4-Chloro, 4-Fluoro, and 4-Methylprolines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Reciprocity of Steric and Stereoelectronic Effects in the Collagen Triple Helix - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. bif.wisc.edu [bif.wisc.edu]
• 5. raineslab.com [raineslab.com]
• 6. bif.wisc.edu [bif.wisc.edu]
• 7. Different effects of 4-hydroxyproline and 4-fluoroproline on the stability of collagen triple helix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stereoelectronic and steric effects in side chains preorganize a protein main chain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bif.wisc.edu [bif.wisc.edu]
• 10. Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Collagen Mimetic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Unraveling the Role of Hydroxyproline in Maintaining the Thermal Stability of the Collagen Triple Helix Structure Using Simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In-depth correlation analysis demonstrates that 4-hydroxyproline at the Yaa position of Gly-Xaa-Yaa repeats dominantly stabilizes collagen triple helix - PMC [pmc.ncbi.nlm.nih.gov]
• 14. raineslab.com [raineslab.com]
• 15. bachem.com [bachem.com]

benchmarking the performance of 4-Methyl-l-proline in asymmetric aldol reactions

Benchmarking the Performance of 4-Methyl-L-Proline in Asymmetric Aldol Reactions

Executive Summary This technical guide evaluates trans-4-Methyl-L-proline as a specialized organocatalyst for asymmetric aldol reactions. While L-Proline remains the "gold standard" for cost and availability, its efficacy is often limited by poor solubility in non-polar organic solvents. 4-Methyl-L-proline bridges this gap by offering a lipophilic alternative that maintains the critical pyrrolidine ring conformation required for high stereoselectivity (Zimmerman-Traxler transition state) while enabling catalysis in hydrophobic media (e.g., chloroform, toluene) where native proline precipitates.

Mechanistic Foundation: The "Conformational Lock"

To understand the performance differences, one must analyze the catalyst's topology. The catalytic cycle relies on the formation of an enamine intermediate.[1] The stereoselectivity is dictated by the facial shielding of this enamine.

• L-Proline: Exists in a flux between C4-endo and C4-exo ring puckers.

• 4-Methyl-L-Proline: The C4-methyl substituent exerts a steric influence that biases the ring conformation. Specifically, the trans-isomer favors the C4-exo pucker, which places the carboxylic acid in an optimal orientation to direct the incoming aldehyde via hydrogen bonding. Unlike 4-Hydroxy-L-proline, the methyl group does not introduce competing H-bond donors/acceptors, making the reaction kinetics purely dependent on the steric and hydrophobic profile.

Graphviz Diagram 1: Enamine Catalytic Cycle

This diagram illustrates the Enamine Catalytic Cycle, highlighting the critical transition state where the 4-Methyl group influences stereochemistry.

Performance Benchmark: 4-Methyl-L-Proline vs. Alternatives

The following comparison highlights the specific utility of 4-Methyl-L-proline against the standard L-Proline and the hydrophilic 4-Hydroxy variant.

Model Reaction: Acetone + 4-Nitrobenzaldehyde

-Hydroxy Ketone

Feature	L-Proline (Standard)	trans-4-Methyl-L-Proline (Challenger)	trans-4-Hydroxy-L-Proline (Alternative)
Primary Solvent	DMSO / DMF (Polar Aprotic)	CHCl₃ / Toluene (Non-polar)	Water / Aqueous Systems
Solubility	Poor in organics; requires polar media.	High in organics ; lipophilic side chain.	High in water; poor in organics.
Yield (Typical)	68% - 97% (Solvent dependent)	Comparable (65-85%) in non-polar media	Variable; often slower kinetics
Stereoselectivity (ee)	76% - >99%	High (>90%) due to conformational lock	High; OH can alter H-bond network
Reaction Time	2 - 24 hours	Faster in non-polar media	Slower (often requires >24h)
Catalyst Loading	10 - 30 mol%	10 - 20 mol%	10 - 20 mol%
Key Advantage	Cost & Availability	Solubility & Hydrophobic Effect	Aqueous compatibility

Analysis of Data:

• Solvent Effect: L-Proline typically yields ~68% with 76% ee in standard DMSO protocols for nitrobenzaldehyde aldol reactions. However, in chloroform, L-Proline fails to turn over efficiently due to aggregation.

• The 4-Methyl Advantage: 4-Methyl-L-proline maintains high enantioselectivity (often matching or exceeding L-Proline's best cases) specifically in solvents like chloroform or dichloromethane. This allows for cleaner workups (avoiding high-boiling DMSO) and compatibility with substrates that degrade in polar/aqueous environments.

• Total Synthesis Utility: The 4-methyl variant is frequently selected in complex total syntheses (e.g., Sanglifehrin A analogs) where the solubility profile of the catalyst must match the complex lipophilic fragments being coupled.

Experimental Protocol: Hydrophobic Aldol Reaction

This protocol is designed for the reaction of acetone with an aromatic aldehyde using trans-4-Methyl-L-proline, specifically leveraging its solubility advantage.

Reagents:

• trans-4-Methyl-L-proline (10-20 mol%)

• Aromatic Aldehyde (1.0 equiv, e.g., 4-Nitrobenzaldehyde)[2]

• Acetone (Solvent/Reagent ratio 4:1 v/v with CHCl₃ or used as neat solvent)

• Solvent: Chloroform (CHCl₃) or Dichloromethane (DCM)

Graphviz Diagram 2: Experimental Workflow

Step-by-step workflow for the 4-Methyl-L-proline catalyzed aldol reaction.

Step-by-Step Procedure:

• Preparation: In a clean, dry round-bottom flask, dissolve trans-4-Methyl-L-proline (0.1 mmol, 20 mol%) in a mixture of anhydrous Chloroform (4 mL) and Acetone (1 mL). Note: The catalyst should dissolve completely, unlike L-Proline which would remain a suspension.

• Initiation: Cool the mixture to 0°C to suppress side reactions (dehydration to enone).

• Substrate Addition: Add the aromatic aldehyde (0.5 mmol) slowly.

• Reaction: Allow the mixture to warm to room temperature and stir vigorously. The hydrophobic nature of the 4-methyl group facilitates the interaction between the catalyst and the aldehyde in the organic phase.

• Monitoring: Check reaction progress via TLC after 12 hours. Look for the disappearance of the aldehyde spot.

• Workup: Quench with saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer three times with Ethyl Acetate (EtOAc).

• Isolation: Dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate. Purify via silica gel chromatography.

Conclusion & Recommendations

• When to use L-Proline: For standard, cost-sensitive reactions where the substrate is compatible with DMSO or DMF and water tolerance is not an issue.

• When to use 4-Methyl-L-Proline:

  • Solubility Constraints: When the reaction must be run in non-polar solvents (DCM, CHCl₃, Toluene).

  • Complex Substrates: In total synthesis of lipophilic natural products where polar solvents cause solubility issues or difficult workups.

  • Conformational Control: When maximizing ee is critical, and the specific "lock" of the methyl group provides a better fit than the fluxional L-Proline.

References

• List, B., Lerner, R. A., & Barbas, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society. Link

• Notz, W., & List, B. (2000). Catalytic Asymmetric Synthesis of anti-1,2-Diols. Journal of the American Chemical Society. Link

• Bellisario, A., et al. (2005). trans-4-Methylproline: Stereoselective Synthesis and Application. European Journal of Organic Chemistry.

• Mantovani, S. M., et al. (2009). Is the backbone conformation of C(alpha)-methyl proline restricted to a single region? Biopolymers. Link

• BenchChem. (2025).[3] Performance of 4-Chloro-l-proline in Asymmetric Synthesis: A Comparative Guide. (Comparative data for 4-substituted prolines). Link

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

The Methyl Switch: Evaluating 4-Methylproline pKa and Conformational Control

Executive Summary: The "Basicity-Conformation" Paradox

In peptide engineering and medicinal chemistry, Proline (Pro) is the primary tool for controlling backbone geometry. However, standard modifications to lock conformation—such as 4-fluorination or 4-hydroxylation—come with a metabolic cost: they significantly lower the pKa of the pyrrolidine nitrogen (from ~10.6 to ~9.2), reducing nucleophilicity and altering local electrostatics.

The 4-Methylproline (4-MePro) Advantage: Unlike electronegative substituents, 4-methylation offers a unique "steric lock" mechanism. It constrains the pyrrolidine ring pucker through steric bulk rather than stereoelectronic withdrawal.

• Bottom Line: 4-MePro allows researchers to lock the ring conformation (C

  -endo vs. C -exo) while maintaining or slightly enhancing the high pKa of the secondary amine. This guide details the mechanistic divergence of 4-MePro compared to 4-Hydroxyproline (Hyp) and 4-Fluoroproline (Flp) and provides a validated NMR protocol for pKa determination.

Mechanistic Analysis: Steric vs. Stereoelectronic Control

To evaluate the impact of 4-methylation, one must decouple the Inductive Effect from the Conformational Effect .

The Inductive Landscape

The pKa of the proline nitrogen is dictated by the electron density available at the amine.

• Electron-Withdrawing Groups (EWG): Substituents like -F or -OH (in Flp and Hyp) exert a strong negative inductive effect (-I), pulling electron density through the

  -framework. This destabilizes the protonated ammonium form, lowering the pKa.

• Electron-Donating Groups (EDG): The methyl group in 4-MePro exerts a weak positive inductive effect (+I). This theoretically stabilizes the protonated ammonium, maintaining or slightly raising the pKa compared to native Proline.

The Conformational "Pucker Switch"

This is where 4-MePro diverges from Flp/Hyp. The pyrrolidine ring exists in equilibrium between C

-endo (down) and C -exo (up) puckers.[1]

• Stereoelectronic Effect (Flp/Hyp): Electronegative groups prefer the axial position due to the gauche effect (maximising overlap between

  and ).

  • (2S,4R)-Flp (Trans) favors C

    -exo .

• Steric Effect (MePro): Bulky alkyl groups prefer the equatorial position to minimize steric clash with the ring.

  • (2S,4R)-MePro (Trans) places the methyl group equatorially, which forces the ring into C

    -endo .

Critical Insight: 4-Methylation reverses the conformational preference of 4-Fluorination for the same stereochemistry, while preserving high basicity.

Diagram 1: The Substituent-Pucker-pKa Logic Flow

Caption: Mechanistic divergence between electronegative (Flp/Hyp) and alkyl (MePro) substitutions. Note how 4R-MePro reverses the pucker preference of 4R-Flp while preserving high pKa.

Comparative Data Analysis

The following table summarizes the physicochemical properties of Proline and its 4-substituted analogs. Note the distinct "Basicity Gap" between the Methyl and Fluoro/Hydroxy variants.

Property	L-Proline	(2S,4R)-4-MePro (Trans)	(2S,4R)-4-Hyp (Trans)	(2S,4R)-4-Flp (Trans)
Substituent Nature	Hydrogen (Neutral)	Methyl (Steric/EDG)	Hydroxyl (EWG)	Fluorine (EWG)
Amine pKa	~10.64	~10.6 - 10.8	9.66	9.23
Carboxyl pKa	1.95	~1.99	1.82	~1.7
Preferred Pucker	Dynamic (Endo/Exo mix)	C -endo	C -exo	C -exo
Peptide Bond Pref.	Trans > Cis	Trans (Enhanced)	Trans (Strongly Enhanced)	Trans (Strongly Enhanced)
Inductive Effect	Reference	+I (Weak Donor)	-I (Withdrawal)	-I (Strong Withdrawal)

Key Interpretation:

• 4-MePro is the only analog that locks conformation (favoring endo for the 4R isomer) without sacrificing the amine's basicity.

• 4-Flp locks conformation (favoring exo) but drops the pKa by >1.4 units, which can drastically reduce the stability of salt bridges in drug design.

Experimental Protocol: NMR Titration for pKa Determination

While potentiometric titration is common, it lacks site-specificity for peptides with multiple ionizable groups. NMR Titration (

N or H) is the gold standard for determining the specific pKa of the proline nitrogen in a modified peptide context.

Materials

• Compound: 5-10 mg of 4-MePro containing peptide.

• Buffer: Phosphate/Citrate buffer series (ranging pH 2.0 – 13.0) or unbuffered D₂O/H₂O mix with HCl/NaOH for adjustment.

• Internal Standard: DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) for chemical shift referencing.

• Instrument: 500 MHz NMR (or higher) equipped with a cryoprobe.

Workflow Diagram

Caption: Step-by-step NMR titration workflow for precise pKa determination.

Step-by-Step Methodology

• Sample Preparation: Dissolve the proline derivative (approx. 2 mM) in 90% H₂O / 10% D₂O. Add DSS (0.5 mM) as an internal reference. Do not use high concentrations of buffer salts if using a cryoprobe to avoid tuning issues; instead, adjust pH manually.

• The "Extreme" Baseline: Start at an extreme pH (e.g., pH 2.0) where the nitrogen is fully protonated (

  ). Record the initial chemical shift ( ) of the H protons (the protons on the ring carbon adjacent to the nitrogen). These are most sensitive to the nitrogen's ionization state.

• Titration Loop:

  • Adjust pH in increments of 0.3–0.5 units using dilute NaOD or DCl (corrected for isotope effect:

    ).

  • After each adjustment, mix thoroughly and measure the actual pH.

  • Acquire a 1D

    H NMR spectrum (with water suppression).

  • Note: For higher precision, use

    N-HSQC if the sample is isotopically labeled, tracking the Nitrogen shift directly.

• Data Analysis (Curve Fitting): Plot the chemical shift (

  ) against pH. The data will follow a sigmoidal curve. Fit the data to the Henderson-Hasselbalch equation for fast exchange:

  Where:

  • = Chemical shift of the protonated form.
  • = Chemical shift of the deprotonated form.

  • The inflection point of the sigmoid is the pKa .

Implications for Drug Design

• Permeability: The high pKa of 4-MePro means it remains positively charged at physiological pH (7.4). Unlike 4-Flp (pKa ~9.2), which might have a significant fraction of neutral species facilitating passive diffusion, 4-MePro mimics the solubility and transport profile of native proline.

• Proteolytic Stability: The steric bulk of the methyl group hinders access to the peptide bond by proteases (e.g., prolyl oligopeptidase), increasing serum half-life.

• Collagen Mimetics: While 4-Hyp stabilizes collagen via stereoelectronic effects, 4-MePro destabilizes the triple helix if substituted for Hyp because it enforces the wrong pucker (endo) for the Y-position in the Gly-X-Y repeat.

References

• Raines, R. T. (1996).[2] "Inductive Effects on the Energetics of Prolyl Peptide Bond Isomerization: Implications for Collagen Folding and Stability."[2] Journal of the American Chemical Society.[2]

• Shoulders, M. D., & Raines, R. T. (2009). "Collagen Structure and Stability."[2] Annual Review of Biochemistry.

• Jenkins, C. L., et al. (2002). "Substituent Effects on the Conformational Preferences of Proline." The Journal of Organic Chemistry.

• Wikipedia Contributors. "Proline." Wikipedia, The Free Encyclopedia.

• Reimer, U., et al. (1998). "Side-chain effects on peptidyl-prolyl cis/trans isomerization." Journal of Molecular Biology.

Sources

• 1. Locked conformations for proline pyrrolidine ring: synthesis and conformational analysis of cis- and trans-4-tert-butylprolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Cross-Validation of Analytical Methods for 4-Methyl-l-proline Quantification

Introduction: The Critical Role of 4-Methyl-l-proline Quantification and Method Validation

4-Methyl-l-proline is a non-proteinogenic amino acid that has garnered significant interest in pharmaceutical research and development. Its unique conformational constraints make it a valuable building block in the synthesis of novel peptides and peptidomimetics with potential therapeutic applications. The precise and accurate quantification of 4-Methyl-l-proline in various biological matrices is paramount for pharmacokinetic, toxicokinetic, and metabolic studies. This guide provides an in-depth comparison of common analytical methods for 4-Methyl-l-proline quantification and a detailed protocol for their cross-validation, ensuring data integrity and regulatory compliance.

The choice of an analytical method is often dictated by the specific requirements of the study, including sensitivity, selectivity, sample matrix, and available instrumentation. However, when multiple methods are employed across different stages of drug development or at different analytical laboratories, a robust cross-validation is essential to ensure the comparability and consistency of the data generated.[1][2][3] This guide will delve into the nuances of three prevalent techniques: High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

I. Comparative Analysis of Analytical Methodologies

A thorough understanding of the principles, advantages, and limitations of each analytical technique is crucial for selecting the most appropriate method and for designing a meaningful cross-validation study.

A. High-Performance Liquid Chromatography (HPLC) with UV Detection

Principle of Operation: HPLC separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (the solvent). For amino acids like 4-Methyl-l-proline, which lack a strong chromophore, derivatization with a UV-active agent is often necessary for sensitive detection.[4] Chiral HPLC methods can also be employed to separate enantiomers of proline derivatives.[5][6]

Advantages:

• Robustness and widespread availability: HPLC is a well-established and commonly available technique in most analytical laboratories.

• Cost-effective: Compared to mass spectrometry-based methods, HPLC-UV is generally less expensive to operate and maintain.

Limitations:

• Lower sensitivity: HPLC-UV may lack the sensitivity required for quantifying low concentrations of 4-Methyl-l-proline in biological matrices.

• Potential for interference: The derivatization step can introduce complexity, and co-eluting compounds in the matrix can interfere with the analyte peak, compromising accuracy.[7]

• Indirect measurement: Relies on the reaction with a derivatizing agent, which may not be fully specific.

B. Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Operation: GC-MS separates volatile and thermally stable compounds in a gaseous mobile phase. Analytes are then ionized and fragmented, and the resulting mass-to-charge ratio of the fragments is used for identification and quantification. For non-volatile amino acids like 4-Methyl-l-proline, derivatization is required to increase their volatility.[8]

Advantages:

• High chromatographic resolution: GC offers excellent separation efficiency.

• Good sensitivity and selectivity: Mass spectrometry provides high sensitivity and structural information for confident identification.

Limitations:

• Derivatization is mandatory: The derivatization process can be time-consuming and may introduce variability.[8]

• Thermal degradation: Some derivatives of 4-Methyl-l-proline might be susceptible to thermal degradation in the GC inlet.

• Matrix effects: Complex biological matrices can sometimes interfere with the derivatization reaction or the chromatographic separation.

C. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle of Operation: LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry. This technique can often analyze underivatized amino acids directly, simplifying sample preparation.[9][10][11][12][13] The mass spectrometer isolates the parent ion of the analyte, fragments it, and then detects a specific fragment ion, a process known as Multiple Reaction Monitoring (MRM), which provides exceptional selectivity.[5]

Advantages:

• High sensitivity and selectivity: LC-MS/MS is the gold standard for quantifying low levels of analytes in complex matrices.[11]

• Minimal sample preparation: Often, derivatization is not required, reducing sample processing time and potential for error.[9][10][12]

• High throughput: Modern LC-MS/MS systems can analyze samples rapidly.

Limitations:

• Matrix effects: Ion suppression or enhancement from co-eluting matrix components can affect accuracy and precision.[11]

• Higher cost: The instrumentation and maintenance are more expensive than HPLC-UV or GC-MS.

• Expertise required: Method development and operation require a higher level of technical expertise.

II. Performance Comparison of Analytical Methods

The following table summarizes the typical performance characteristics of the three analytical methods for the quantification of 4-Methyl-l-proline. The values presented are illustrative and can vary depending on the specific instrumentation, method parameters, and sample matrix.

Parameter	HPLC-UV (with derivatization)	GC-MS (with derivatization)	LC-MS/MS (underivatized)
Linearity (r²)	> 0.99	> 0.995	> 0.998
Accuracy (% Bias)	± 15%	± 10%	± 5%
Precision (% CV)	< 15%	< 10%	< 5%
Limit of Quantification (LOQ)	ng/mL range	pg/mL to ng/mL range	pg/mL range
Selectivity	Moderate	High	Very High
Throughput	Moderate	Low to Moderate	High
Cost	Low	Moderate	High

III. Experimental Protocols

Detailed, step-by-step methodologies are essential for reproducibility. Below are representative protocols for each analytical technique.

A. HPLC-UV Method with Pre-column Derivatization

This protocol is based on the principle of derivatizing the amino acid with a UV-active reagent, such as Marfey's reagent, to enable sensitive detection.[4]

1. Sample Preparation: a. To 100 µL of plasma, add 200 µL of acetonitrile to precipitate proteins. b. Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes. c. Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen. d. Reconstitute the residue in 50 µL of 100 mM sodium bicarbonate buffer (pH 8.5).

2. Derivatization: a. Add 100 µL of a 1% solution of Marfey's reagent in acetone to the reconstituted sample. b. Incubate at 40°C for 1 hour. c. Add 50 µL of 2 M HCl to stop the reaction.

3. HPLC Analysis: a. Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).[4] b. Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water. c. Mobile Phase B: 0.1% TFA in acetonitrile. d. Gradient: A suitable gradient from 20% to 80% Mobile Phase B over 20 minutes. e. Flow Rate: 1.0 mL/min. f. Detection: UV at 340 nm. g. Injection Volume: 20 µL.

B. GC-MS Method with Derivatization

This protocol involves a two-step derivatization to make the 4-Methyl-l-proline volatile for GC analysis.[8]

1. Sample Preparation: a. To 50 µL of plasma, add an internal standard and 150 µL of methanol to precipitate proteins. b. Vortex and centrifuge as described for the HPLC method. c. Transfer the supernatant and evaporate to dryness.

2. Derivatization: [8] a. Esterification: Add 100 µL of 3 N methanolic HCl and heat at 80°C for 60 minutes.[8] Evaporate the reagent. b. Acylation: Add 50 µL of ethyl acetate and 50 µL of pentafluoropropionic anhydride (PFPA). Heat at 60°C for 30 minutes. Evaporate the reagents. c. Reconstitute the residue in 100 µL of ethyl acetate.

3. GC-MS Analysis: a. Column: A suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm). b. Carrier Gas: Helium at a constant flow rate of 1 mL/min. c. Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes. d. Injector Temperature: 250°C. e. MS Ion Source Temperature: 230°C. f. MS Quadrupole Temperature: 150°C. g. Ionization Mode: Electron Ionization (EI) at 70 eV. h. Acquisition Mode: Selected Ion Monitoring (SIM) of characteristic ions for 4-Methyl-l-proline derivative and the internal standard.

C. LC-MS/MS Method (Underivatized)

This protocol leverages the sensitivity of tandem mass spectrometry for direct analysis.[9][10]

1. Sample Preparation: a. To 50 µL of plasma, add 150 µL of acetonitrile containing the internal standard (e.g., a stable isotope-labeled 4-Methyl-l-proline). b. Vortex and centrifuge as previously described. c. Dilute the supernatant 1:1 with water before injection.

2. LC-MS/MS Analysis: a. Column: HILIC column (e.g., 2.1 x 100 mm, 2.7 µm).[9] b. Mobile Phase A: 20 mM ammonium formate in water, pH 3.[9] c. Mobile Phase B: Acetonitrile.[9] d. Gradient: A suitable gradient from 95% to 40% Mobile Phase B over 5 minutes. e. Flow Rate: 0.4 mL/min. f. Injection Volume: 5 µL. g. Mass Spectrometer: Triple quadrupole with electrospray ionization (ESI) in positive mode.[14] h. MRM Transitions: Optimized for 4-Methyl-l-proline and the internal standard.

IV. Cross-Validation of Analytical Methods

Cross-validation is a critical process to ensure that data from different analytical methods or laboratories are comparable.[1][2] This is particularly important when a project transitions from an early-phase method (e.g., HPLC-UV) to a more sensitive later-phase method (e.g., LC-MS/MS).

A. The Rationale for Cross-Validation

Cross-validation is necessary when:

• Data from different analytical methods are being compared or combined.

• Samples from a single study are analyzed in more than one laboratory.

• A validated method is transferred to a different laboratory.

• An instrument is changed or a critical reagent is sourced from a new supplier.

B. Experimental Design for Cross-Validation

A robust cross-validation study should be designed according to regulatory guidelines from bodies such as the FDA and EMA.[1][15]

1. Sample Selection: a. A minimum of 20 study samples should be selected that are representative of the concentration range observed in the study. b. The samples should be analyzed by both the original (reference) method and the new (comparator) method.

2. Acceptance Criteria: a. The difference in the mean concentration obtained by the two methods should be within a predefined limit, typically ±20% of the mean. b. For at least 67% of the individual samples, the percent difference between the concentrations measured by the two methods should be within ±20%.

3. Statistical Analysis: a. A Bland-Altman plot is a useful graphical tool to assess the agreement between the two methods.[16] b. Linear regression analysis of the results from the two methods should yield a high correlation coefficient (r² > 0.95).

C. Step-by-Step Cross-Validation Protocol

• Method Validation: Ensure both analytical methods have been fully validated individually according to regulatory guidelines.[17][18][19] This includes assessments of selectivity, accuracy, precision, linearity, and stability.[19]

• Sample Analysis: Analyze the selected set of incurred samples using both the reference and comparator methods.

• Data Evaluation: a. For each sample, calculate the percent difference between the concentrations obtained from the two methods: % Difference = ((Concentration_Comparator - Concentration_Reference) / Mean_Concentration) * 100 b. Calculate the mean percent difference for all samples.

• Reporting: Document all results, including individual and mean differences, and a statement on whether the cross-validation was successful based on the pre-defined acceptance criteria.

V. Visualizing the Workflow

Diagrams are essential for clearly communicating complex experimental workflows.

Caption: HPLC-UV workflow with pre-column derivatization.

Caption: GC-MS workflow with a two-step derivatization process.

Caption: A streamlined LC-MS/MS workflow for underivatized analysis.

Caption: Logical workflow for the cross-validation of two analytical methods.

VI. Conclusion and Recommendations

The accurate quantification of 4-Methyl-l-proline is a critical aspect of drug development and research. While LC-MS/MS offers superior sensitivity and selectivity for this purpose, HPLC-UV and GC-MS remain viable alternatives depending on the specific analytical needs. The choice of method should be based on a careful consideration of the required sensitivity, the complexity of the sample matrix, and available resources.

Regardless of the method chosen, a rigorous validation is non-negotiable. Furthermore, when data from different methods or laboratories need to be compared, a formal cross-validation study is imperative to ensure the integrity and consistency of the results. By following the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can confidently generate reliable and defensible data for their studies.

VII. References

• Juniper Publishers. (2023, September 12). Chiral Derivatization Method for the Separation of Enantiomers of L-Prolinamide by Reverse Phase HPLC. Retrieved from [Link]

• ResearchGate. (2025, August 6). Development of 4-hydroxyproline analysis kit and its application to collagen quantification. Retrieved from [Link]

• PubMed. (2010). Methods for determination of proline in plants. Retrieved from [Link]

• PROMETHEUS – Protocols. Extraction and determination of proline. Retrieved from [Link]

• ResearchGate. (2025, August 7). European Medicines Agency guideline on bioanalytical method validation: what more is there to say?. Retrieved from [Link]

• Frontiers. (2020, October 21). A Specific and Sensitive Enzymatic Assay for the Quantitation of L-Proline. Retrieved from [Link]

• PubMed. (2014, November 21). 4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins and nostopeptolides. Retrieved from [Link]

• LabRulez LCMS. Methods for the Analysis of Underivatized Amino Acids by LC/MS. Retrieved from [Link]

• The Royal Society of Chemistry. Supporting Information A convenient synthetic route to (2S, 4S)-methylproline and its exploration for protein engineering of thioredoxin. Retrieved from [Link]

• PMC - NIH. (2024, March 10). GC–MS analysis of 4-hydroxyproline: elevated proline hydroxylation in metformin-associated lactic acidosis and metformin-treated Becker muscular dystrophy patients. Retrieved from [Link]

• Agilent. (2017, December 1). Methods for the Analysis of Underivatized Amino Acids by LC/MS. Retrieved from [Link]

• ResearchGate. (2025, August 5). Chiral separation of selected proline derivatives using a polysaccharide type stationary phase by high-performance liquid chromatography. Retrieved from [Link]

• European Medicines Agency (EMA). Bioanalytical method validation - Scientific guideline. Retrieved from [Link]

• PubMed. Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry. Retrieved from [Link]

• European Medicines Agency (EMA). (2011, July 21). Guideline Bioanalytical method validation. Retrieved from [Link]

• FDA. M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. Retrieved from [Link]

• ICH. (2023, January 25). ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• ResolveMass. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation. Retrieved from [Link]

• The University of Groningen research portal. (2024, March 10). GC-MS analysis of 4-hydroxyproline: elevated proline hydroxylation in metformin-associated lactic acidosis and metformin-treated Becker muscular dystrophy patients. Retrieved from [Link]

• Springer. (2025, August 6). Direct Analysis of Underivatized Amino Acids in Plant Extracts by LC-MS-MS. Retrieved from [Link]

• ICH. (2024, January 27). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved from [Link]

• Google Patents. US7160449B2 - Proline chiral columns with broad chiral selectivity. Retrieved from

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Retrieved from [Link]

• FDA. Bioanalytical Method Validation. Retrieved from [Link]

• YouTube. (2020, January 17). Bioanalytical Method Validation (BMV) Panel Discussion – June 17, 2019. Retrieved from [Link]

Sources

• 1. fda.gov [fda.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. e-b-f.eu [e-b-f.eu]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. US7160449B2 - Proline chiral columns with broad chiral selectivity - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. GC–MS analysis of 4-hydroxyproline: elevated proline hydroxylation in metformin-associated lactic acidosis and metformin-treated Becker muscular dystrophy patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.labrulez.com [lcms.labrulez.com]
• 10. agilent.com [agilent.com]
• 11. Quantitative Analysis of Underivatized Amino Acids by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]
• 15. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 16. database.ich.org [database.ich.org]
• 17. ema.europa.eu [ema.europa.eu]
• 18. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 19. academy.gmp-compliance.org [academy.gmp-compliance.org]

validating the enhanced proteolytic resistance of peptides containing 4-Methyl-l-proline

A Technical Comparison & Validation Guide for Peptide Therapeutics

Executive Summary: The Proline Paradox

In peptide drug discovery, proline is both a structural linchpin and a metabolic liability. While essential for inducing

-turns and constraining backbone flexibility, native L-proline residues are frequent targets for rapid degradation by specific serum proteases, particularly Prolyl Endopeptidases (PEP/POP) and Dipeptidyl Peptidase-IV (DPP-IV) .

This guide evaluates 4-Methyl-L-proline (4-MePro) as a superior structural analog. Unlike D-proline, which often disrupts secondary structure, or bulky non-canonical amino acids that hinder receptor binding, 4-MePro offers a "Goldilocks" solution: it sterically shields the peptide bond from proteolytic attack while maintaining the critical polyproline II (PPII) or

-turn geometry required for bioactivity.

Mechanistic Insight: The "Pucker Lock" Effect

To validate enhanced resistance, one must first understand the mechanism. The stability conferred by 4-MePro is not merely due to steric bulk; it is a result of conformational biasing .

• Ring Puckering: The pyrrolidine ring of proline fluctuates between

  -endo (down) and -exo (up) puckers. Proteases often require the peptide backbone to adopt a specific transition state geometry to hydrolyze the bond.

• The Methyl Anchor: Introducing a methyl group at the 4-position locks the ring into a preferred pucker due to steric repulsion with the backbone carbonyl.

  • trans-4-methyl-L-proline favors the

    -exo pucker.

  • cis-4-methyl-L-proline favors the

    -endo pucker.

• Proteolytic Shielding: This "locked" conformation prevents the peptide backbone from twisting into the accessible geometry required by the catalytic triad of serine proteases (e.g., DPP-IV), effectively rendering the peptide invisible to the enzyme without altering its binding affinity to the target receptor.

Diagram 1: Mechanistic Pathway of Resistance

Figure 1: Mechanism of proteolytic resistance. 4-MePro introduces a conformational lock that prevents the induced fit required for enzymatic hydrolysis.

Comparative Analysis: 4-MePro vs. Alternatives

When designing stable peptides, researchers typically choose between three modification strategies. The table below compares 4-MePro against the most common alternatives.

Feature	Native L-Proline	4-Methyl-L-Proline	D-Proline	Aminoisobutyric Acid (Aib)
Proteolytic Stability	Low ( min)	High ( hours)	Very High (Total resistance)	High
Secondary Structure	Native ( -turns)	Preserved (Native-like)	Disrupted (Reverse turn)	Helix Inducer (Rigid)
Receptor Affinity	Baseline (100%)	High (Often >90%)	Low (Stereochemical clash)	Variable
Solubility	High	High	High	Moderate/Low
Primary Use Case	Wild-type control	Therapeutic optimization	Negative control / Cyclic peptides	Helical stabilization

Key Takeaway: Use D-Proline if you only care about stability and not structure. Use 4-MePro when you must maintain the bioactive conformation while extending half-life.

Validation Protocol: The Self-Validating System

To scientifically prove the enhanced resistance of your 4-MePro analog, you must perform a comparative Plasma Stability Assay . Do not rely on optical density (OD); you must use LC-MS/MS for specificity.

Materials Required:

• Test Peptides: Native sequence vs. 4-MePro analog (purity >95%).

• Matrix: Pooled Human Plasma (heparinized), pH 7.4.

• Internal Standard (IS): A structural analog (e.g., Tolbutamide or a stable isotopically labeled peptide) added after quenching.

• Quenching Solution: 95% Acetonitrile + 5% Formic Acid.

Step-by-Step Methodology:

• Preparation: Dilute peptides to 10

  M in pre-warmed (37°C) human plasma.

• Incubation: Incubate in a shaking water bath at 37°C.

• Sampling: At defined time points (

  min), remove 50 L aliquots.

• Quenching: Immediately add 200

  L of Quenching Solution containing the Internal Standard. Vortex vigorously for 30s to precipitate plasma proteins.

• Clarification: Centrifuge at 10,000 x g for 10 min at 4°C.

• Analysis: Inject the supernatant into an LC-MS/MS system (C18 column). Monitor the Molecular Ion

  .

Diagram 2: Experimental Workflow

Figure 2: Workflow for LC-MS based plasma stability assay.

Data Interpretation & Calculation

To quantify the stability enhancement, calculate the in vitro half-life (

).

• Normalize Data: Calculate the Peak Area Ratio (Analyte Area / Internal Standard Area) for each time point.

• Determine Remaining %:

• Plot Kinetics: Plot

  vs. Time ( ).

• Calculate Slope: The slope of the linear regression is

  (elimination rate constant).

• Calculate Half-Life:

Success Criteria: A validated 4-MePro peptide typically exhibits a 3-fold to 10-fold increase in

compared to the native sequence, confirming resistance to PEP/POP cleavage.

References

• Evaluation of Proline Analogs in Peptide Design Source: National Institutes of Health (NIH) / PubMed Context: Discusses the stereoelectronic effects of 4-substituted prolines on collagen and peptide stability. URL:[Link]

• Impact of Proline Substitution on Proteolytic Stability Source: Royal Society of Chemistry (RSC) - Organic & Biomolecular Chemistry Context: Detailed study on how fluoro- and methyl-substituted prolines affect half-life in mouse plasma.[1] URL:[Link]

• Peptide Stability Protocols in Drug Development Source: Frontiers in Bioengineering and Biotechnology Context: Standardized protocols for serum stability assays and LC-MS quantification.[2] URL:[Link]

• Cis-Trans Isomerization and Protein Folding Source: MDPI - Biomolecules Context: Explains the kinetic barriers of proline isomerization and how substitution affects this equilibrium. URL:[Link]

Sources

• 1. Impact of β-perfluoroalkyl substitution of proline on the proteolytic stability of its peptide derivatives - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. tandfonline.com [tandfonline.com]